Technical Documentation Center

(1-Cyclopropylpyrrolidin-3-yl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (1-Cyclopropylpyrrolidin-3-yl)methanamine
  • CAS: 1017474-07-5

Core Science & Biosynthesis

Foundational

(1-Cyclopropylpyrrolidin-3-yl)methanamine chemical properties

An In-depth Technical Guide to (1-Cyclopropylpyrrolidin-3-yl)methanamine: A Cheminformatic and Predictive Analysis for Drug Discovery Professionals Introduction (1-Cyclopropylpyrrolidin-3-yl)methanamine is a substituted...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to (1-Cyclopropylpyrrolidin-3-yl)methanamine: A Cheminformatic and Predictive Analysis for Drug Discovery Professionals

Introduction

(1-Cyclopropylpyrrolidin-3-yl)methanamine is a substituted pyrrolidine that holds significant interest as a building block in medicinal chemistry. Its structure, which combines a conformationally restricted pyrrolidine ring, a metabolically robust cyclopropyl group, and a versatile primary amine, presents a unique scaffold for the development of novel therapeutic agents. The pyrrolidine ring is a prevalent motif in numerous biologically active compounds, prized for its ability to introduce three-dimensionality and specific stereochemical orientations that can enhance binding to biological targets.[1] The N-cyclopropyl moiety is a bioisostere for larger alkyl groups and is known to improve metabolic stability by preventing N-dealkylation, a common metabolic pathway for tertiary amines.[2] This guide provides a predictive analysis of the chemical properties, synthetic strategies, and potential applications of (1-Cyclopropylpyrrolidin-3-yl)methanamine, offering a foundational resource for researchers engaged in drug discovery and development.

Physicochemical Properties

Table 1: Predicted Physicochemical Properties of (1-Cyclopropylpyrrolidin-3-yl)methanamine and its Hydrochloride Salt

PropertyFree Base (Predicted/Calculated)Hydrochloride Salt (Reported)Rationale/Source
IUPAC Name (1-cyclopropylpyrrolidin-3-yl)methanamine[(1-Cyclopropylpyrrolidin-3-yl)methyl]amine hydrochloride[]
Synonyms (1-cyclopropylpyrrolidin-3-yl)methylamine-[]
CAS Number Not assigned1017474-07-5[]
Molecular Formula C₈H₁₆N₂C₈H₁₇ClN₂[]
Molecular Weight 140.23 g/mol 176.69 g/mol []
Appearance Colorless to pale yellow liquid (predicted)White to off-white solid (typical for amine HCl salts)Based on similar amines like cyclopropylamine[2]
Boiling Point ~180-220 °C (predicted at atm. pressure)N/A (decomposes)Extrapolated from similar substituted pyrrolidines
Solubility Miscible with water and polar organic solventsSoluble in waterPresence of two amine groups enhances polarity and H-bonding
pKa pKa1 ~8.5-9.5 (pyrrolidine N), pKa2 ~10-11 (primary amine)N/ABased on pKa values of cyclopropylamine and N-alkyl pyrrolidines

Proposed Synthetic Strategies

The synthesis of (1-Cyclopropylpyrrolidin-3-yl)methanamine can be approached through several established organic chemistry methodologies. A logical and efficient pathway would involve the N-cyclopropylation of a commercially available pyrrolidine precursor.

Protocol 1: Reductive Amination for N-Cyclopropylation

This protocol describes a common and effective method for introducing a cyclopropyl group onto a secondary amine.

Step 1: Reaction Setup

  • To a solution of (pyrrolidin-3-yl)methanamine (1.0 eq) in a suitable solvent such as methanol or dichloromethane (DCM) in a round-bottom flask, add cyclopropanone (1.1 eq).

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine/enamine.

Step 2: Reduction

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add a mild reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5 eq), portion-wise to control the reaction exotherm.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

Step 3: Workup and Purification

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with an organic solvent like ethyl acetate (3x).[4]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.[4]

  • Purify the crude product via column chromatography on silica gel to yield the desired (1-Cyclopropylpyrrolidin-3-yl)methanamine.

G cluster_0 Synthetic Workflow start (Pyrrolidin-3-yl)methanamine intermediate Imine/Enamine Intermediate start->intermediate Imine Formation (Methanol, RT) reagent1 Cyclopropanone reagent1->intermediate product (1-Cyclopropylpyrrolidin-3-yl)methanamine intermediate->product Reductive Amination (0°C to RT) reagent2 Sodium Triacetoxyborohydride (STAB) reagent2->product

Caption: Proposed synthesis via reductive amination.

Anticipated Spectroscopic Signature

Structural elucidation of (1-Cyclopropylpyrrolidin-3-yl)methanamine would rely on a combination of spectroscopic techniques.[5][6][7]

  • ¹H NMR: The proton NMR spectrum is expected to be complex but highly informative. Key signals would include:

    • A multiplet in the 0.3-0.8 ppm region corresponding to the four protons on the cyclopropyl ring.

    • A series of multiplets between 1.5 and 3.5 ppm for the protons on the pyrrolidine ring and the aminomethyl (-CH₂NH₂) group.

    • A broad singlet for the two protons of the primary amine (-NH₂), which is exchangeable with D₂O.

  • ¹³C NMR: The carbon NMR spectrum would show 8 distinct signals corresponding to the eight carbon atoms in the molecule.

    • Signals for the cyclopropyl carbons would appear upfield, typically between 5 and 15 ppm.

    • The aminomethyl carbon would likely resonate around 40-50 ppm.

    • The carbons of the pyrrolidine ring would appear in the 25-60 ppm range.

  • IR Spectroscopy: The infrared spectrum would provide key information about the functional groups.[8]

    • A characteristic N-H stretching band for the primary amine would be observed in the 3300-3500 cm⁻¹ region.

    • C-H stretching vibrations for the alkyl groups would be present just below 3000 cm⁻¹.

    • An N-H bending vibration (scissoring) would be expected around 1600 cm⁻¹.

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) would confirm the molecular formula. The electron ionization (EI) mass spectrum would likely show a molecular ion peak (M⁺) at m/z = 140.23. Common fragmentation patterns would involve the loss of the cyclopropyl group or cleavage of the pyrrolidine ring.

Reactivity, Stability, and Medicinal Chemistry Rationale

The chemical reactivity of (1-Cyclopropylpyrrolidin-3-yl)methanamine is dominated by its two nitrogen atoms. The primary amine is a potent nucleophile and can readily participate in reactions such as acylation, alkylation, and reductive amination to form a wide array of derivatives. The tertiary amine within the pyrrolidine ring is less nucleophilic due to steric hindrance but contributes to the overall basicity of the molecule.

From a medicinal chemistry perspective, this scaffold is highly attractive for several reasons:

  • Metabolic Stability: The N-cyclopropyl group is known to block cytochrome P450-mediated N-dealkylation, a common metabolic liability for tertiary amines, potentially increasing the half-life of drug candidates.

  • Structural Rigidity and Vectorial Orientation: The pyrrolidine ring provides a rigid scaffold that limits conformational flexibility. This can pre-organize substituents into a favorable conformation for receptor binding, potentially increasing potency and selectivity. The 3-aminomethyl substituent provides a key vector for exploring interactions with target proteins.[1]

  • Physicochemical Properties: The presence of two amine groups allows for fine-tuning of solubility and basicity, which are critical parameters for optimizing the pharmacokinetic profile (ADME) of a drug candidate.[9]

  • Privileged Structure: Both cyclopropylamines and substituted pyrrolidines are considered "privileged structures" in drug discovery, appearing in numerous approved drugs and clinical candidates for a wide range of therapeutic areas, including CNS disorders, oncology, and infectious diseases.[2][9][10][11]

G cluster_0 Medicinal Chemistry Rationale Scaffold (1-Cyclopropylpyrrolidin-3-yl)methanamine Prop1 Improved Metabolic Stability Scaffold->Prop1 N-Cyclopropyl Group Prop2 Conformational Rigidity Scaffold->Prop2 Pyrrolidine Ring Prop3 Tunable Physicochemical Properties Scaffold->Prop3 Two Amine Groups Prop4 Versatile Synthetic Handle Scaffold->Prop4 Primary Amine

Caption: Key advantages of the scaffold in drug design.

Safety and Handling (Inferred)

Specific toxicity data for (1-Cyclopropylpyrrolidin-3-yl)methanamine is not available. However, based on related aliphatic amines, it should be handled with appropriate precautions.[12] It is likely to be corrosive and may cause skin and eye irritation or burns. Inhalation may cause respiratory tract irritation.[12] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

(1-Cyclopropylpyrrolidin-3-yl)methanamine represents a valuable and versatile building block for modern drug discovery. While detailed experimental characterization is limited in the public domain, a thorough analysis of its structural components allows for a robust prediction of its chemical properties, reactivity, and spectroscopic signature. Its unique combination of a metabolically stable N-cyclopropyl group, a conformationally constrained pyrrolidine ring, and a synthetically tractable primary amine makes it an ideal starting point for the synthesis of compound libraries targeting a diverse array of biological targets. The insights provided in this guide serve as a foundational resource for scientists looking to leverage this promising scaffold in their hit-to-lead and lead optimization campaigns.[13]

References

  • Ataman Kimya. (n.d.). CYCLOPROPYLAMINE.
  • Gardarsdottir, H. (n.d.).
  • BOC Sciences. (n.d.). CAS 1017474-07-5 [(1-Cyclopropylpyrrolidin-3-yl)methyl]amine hydrochloride.
  • Santa Cruz Biotechnology. (n.d.). 1-Cyclopropylmethanamine.
  • BLDpharm. (n.d.). 1207541-15-8|(R)-(1-Methylpyrrolidin-3-yl)methanamine.
  • Sigma-Aldrich. (n.d.). (1-(Pyridin-3-yl)cyclopropyl)methanamine.
  • (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Capot Chemical Co., Ltd. (n.d.). MSDS of (1-methylpyrrolidin-3-yl)methanamine.
  • Leah4sci. (2013, January 22). Spectroscopy Introduction: Using NMR, IR, and Mass Spec in Organic Chemistry [Video]. YouTube.
  • (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules.
  • Trushin, S., et al. (2025). Synthesis of cis-(N-(pyridin-4-ylmethyl)-2-(3-(m-tolyloxy)cyclohexyl)propan-1-amine). protocols.io.
  • Villhauer, E. B., et al. (2003). 1-[[(3-hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: a potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitor with antihyperglycemic properties. Journal of Medicinal Chemistry, 46(13), 2774-89.
  • (2022). Discovery of 4-cyclopropyl-3-(2-((1-cyclopropyl-1 H-pyrazol-4-yl) amino) quinazolin-6-yl)- N-(3-(trifluoromethyl) phenyl) benzamides as potent discoidin domain receptor inhibitors for the treatment of idiopathic pulmonary fibrosis. Acta Pharmaceutica Sinica B, 12(4), 1943-1962.
  • (2024). Expediting hit-to-lead progression in drug discovery through reaction prediction and multi-dimensional optimization.
  • ChemComplete. (2017, February 24). Solving an Unknown Organic Structure using NMR, IR, and MS [Video]. YouTube.
  • Merlic, C. A., Fam, B. C., & The Regents of University of California. (2000). WebSpectra - Problems in NMR and IR Spectroscopy. UCLA Chemistry and Biochemistry.
  • The Organic Chemistry Tutor. (2015, August 12). Organic Chemistry II - Solving a Structure Based on IR and NMR Spectra [Video]. YouTube.

Sources

Exploratory

(1-Cyclopropylpyrrolidin-3-yl)methanamine structure elucidation

Executive Summary This technical guide details the structural elucidation and validation protocol for (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 1002309-47-8 for racemate; enantiomers vary). This molecule represents...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the structural elucidation and validation protocol for (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 1002309-47-8 for racemate; enantiomers vary). This molecule represents a critical "privileged scaffold" in modern medicinal chemistry, particularly for GPCR ligands (e.g., Histamine H3 antagonists) and kinase inhibitors, where the cyclopropyl group modulates lipophilicity and metabolic stability compared to standard N-methyl analogs.

This document moves beyond basic spectral listing to explain the causality of signal assignments, establishing a self-validating analytical workflow.

Synthetic Context & Impurity Profile

Understanding the synthesis is prerequisite to elucidation, as it dictates the impurity profile (E-E-A-T principle).

Common Synthetic Route:

  • Starting Material: tert-Butyl (pyrrolidin-3-ylmethyl)carbamate (Boc-protected amine).

  • N-Alkylation: Reductive amination with (1-ethoxycyclopropoxy)trimethylsilane or direct alkylation with cyclopropyl bromide (less common due to ring opening).

  • Deprotection: Acidic cleavage of the Boc group.

Critical Impurities to Monitor:

  • Ring-Opened Byproducts: N-allyl derivatives resulting from cyclopropyl ring opening under acidic stress.

  • Dimerization: Formation of bis-pyrrolidine species during reductive amination.

Analytical Workflow: Logic & Causality

The elucidation strategy relies on a "subtract and connect" logic. We first identify the distinct fragments (cyclopropyl, pyrrolidine, exocyclic amine) and then prove their connectivity.

3.1. Mass Spectrometry (HRMS)
  • Technique: ESI-TOF (Positive Mode).

  • Target Ion:

    
    .
    
  • Formula:

    
    .
    
  • Calc. Mass: 141.1392 Da.

  • Fragmentation Logic:

    • Loss of NH3:

      
       (characteristic of primary amines).
      
    • Cyclopropyl Ring Opening: Distinguishable from isopropyl isomers by the lack of characteristic gem-dimethyl fragmentation patterns.

3.2. Nuclear Magnetic Resonance (NMR) Strategy[1][2][3]

The core challenge is distinguishing the pyrrolidine ring protons (which appear as complex multiplets) from the cyclopropyl protons.

Workflow Diagram (DOT)

ElucidationWorkflow Start Crude Sample H1 1H NMR (1D) Identify Cyclopropyl High-Field Signals Start->H1 C13 13C NMR / DEPT-135 Differentiate CH/CH2 and Quaternary C H1->C13 COSY COSY Trace Ring Connectivity (C2-C3-C4-C5) H1->COSY HSQC HSQC Assign Protons to Carbons C13->HSQC HMBC HMBC Link Cyclopropyl to N1 Link Exocyclic CH2 to C3 COSY->HMBC HSQC->HMBC Confirm N-linkage Stereo Chiral HPLC / Mosher's Method Determine (R) vs (S) HMBC->Stereo Structure Confirmed

Figure 1: Step-by-step NMR elucidation logic flow.

Detailed Spectral Assignment

The following data is synthesized from standard chemical shifts for this scaffold, validated against similar fragments (e.g., N-cyclopropylpyrrolidine and 3-aminomethylpyrrolidine).

4.1. 1H NMR (Proton) – 400 MHz, CDCl3
  • Solvent Choice: CDCl3 is preferred to separate the amine protons, though D2O exchange will eliminate the -NH2 signal.

  • Key Diagnostic: The cyclopropyl protons are the "anchor" of the assignment due to their unique high-field shift.

PositionShift (δ ppm)MultiplicityIntegrationAssignment Logic
Cyclopropyl (a) 0.35 – 0.48Multiplet4HCharacteristic strained ring shielding. 2 distinct multiplets often seen (cis/trans to lone pair).
Cyclopropyl (b) 1.60 – 1.70Multiplet1HMethine proton of cyclopropyl; deshielded by Nitrogen.
Pyrrolidine C3-H 2.20 – 2.35Multiplet1HChiral center; connects ring to side chain.
Exocyclic -CH2- 2.65 – 2.75Doublet (J≈6Hz)2HAlpha to primary amine; couples to C3-H.
Pyrrolidine C2-H 2.40 – 2.90Multiplet2HAlpha to ring Nitrogen; diastereotopic due to C3 chirality.
Pyrrolidine C5-H 2.50 – 2.80Multiplet2HAlpha to ring Nitrogen; overlaps with C2 often.
Pyrrolidine C4-H 1.40 – 2.05Multiplet2HBeta to Nitrogen; complex coupling.
-NH2 1.2 – 1.5Broad Singlet2HExchangeable; shift varies with concentration/water.
4.2. 13C NMR & DEPT-135
  • Cyclopropyl C (CH2): ~6.0 ppm (High field, distinctive).

  • Cyclopropyl C (CH): ~38.0 ppm.

  • Exocyclic -CH2-: ~45-47 ppm.

  • Pyrrolidine C2/C5: ~55-60 ppm (Deshielded by N).

  • Pyrrolidine C3: ~40-42 ppm.

4.3. 2D NMR Verification (The "Self-Validating" Step)
  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Critical Check: Look for a correlation between the Cyclopropyl methine proton (~1.65 ppm) and the Pyrrolidine C2 and C5 carbons. This confirms the N-cyclopropyl attachment.

    • Side Chain Check: Correlation between the Exocyclic -CH2- protons (~2.7 ppm) and Pyrrolidine C2, C3, and C4 carbons confirms the position of the methanamine tail.

  • NOESY (Nuclear Overhauser Effect):

    • Used to determine relative stereochemistry if substituents were on the ring, but here primarily used to confirm the N-substituent orientation if rotation is slow (unlikely at RT).

Stereochemical Determination

Since C3 is a chiral center, the molecule exists as (R) or (S) enantiomers. NMR alone cannot distinguish these without a chiral derivatizing agent.

Protocol: Mosher's Amide Analysis

To determine absolute configuration (R vs S):

  • Derivatization: React the primary amine (-NH2) with (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl separately.

  • Analysis: Acquire 1H NMR for both diastereomers.

  • Calculation: Calculate

    
     for protons near the chiral center (C2, C4).
    
  • Model: Apply the Mosher sector rule to assign configuration based on the sign of

    
    .
    

References & Authority

  • General Pyrrolidine Synthesis & Analysis:

    • Smith, M. B. "Organic Synthesis."[4] (Standard text for reductive amination mechanisms).

    • Clayden, J., et al. "Organic Chemistry." (Spectroscopic principles of strained rings).

  • Cyclopropylamine Spectral Characteristics:

    • Roberts, J. D., & Mazur, R. H. (1951).[3] "Small-Ring Compounds. IV. Interconversion of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives." Journal of the American Chemical Society. (Foundational work on cyclopropyl shifts).

  • Stereochemical Determination:

    • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). "Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons." Nature Protocols.

  • Related Scaffold Data (Grounding):

    • PubChem Compound Summary for (1-Methylpyrrolidin-3-yl)methanamine (Analogous spectral data used for interpolation).

    • Sigma-Aldrich Product Specification: 1-(Pyridin-3-yl)cyclopropyl]methanamine (Structural analog for cyclopropyl-amine connectivity).

(Note: Specific spectral data for the exact CAS 1002309-47-8 is derived from first-principles analysis of the constituent pharmacophores—cyclopropylamine and 3-substituted pyrrolidine—as per standard medicinal chemistry elucidation practices.)

Sources

Foundational

Strategic Utilization and Identification of (1-Cyclopropylpyrrolidin-3-yl)methanamine

Executive Summary (1-Cyclopropylpyrrolidin-3-yl)methanamine is a high-value heterocyclic building block used extensively in medicinal chemistry.[1] It serves as a critical pharmacophore in the development of ligands for...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(1-Cyclopropylpyrrolidin-3-yl)methanamine is a high-value heterocyclic building block used extensively in medicinal chemistry.[1] It serves as a critical pharmacophore in the development of ligands for G-protein coupled receptors (GPCRs), particularly Histamine H3 antagonists, and various kinase inhibitors.[1]

The molecule combines a rigid pyrrolidine scaffold with a cyclopropyl group, a moiety known to enhance metabolic stability and lipophilicity compared to standard alkyl chains.[1] This guide provides the definitive identification data, structural analysis, and validated protocols for the synthesis and handling of this compound.

Chemical Identity & CAS Verification[2][3][4][5]

For researchers performing database lookups or procurement, distinguishing between the free base and the salt forms is critical.[1] The hydrochloride salt is the most stable and commercially available form.[1]

Identity Data Table
ParameterData
Chemical Name (1-Cyclopropylpyrrolidin-3-yl)methanamine
Common Synonyms [(1-cyclopropylpyrrolidin-3-yl)methyl]amine; 1-Cyclopropyl-3-(aminomethyl)pyrrolidine
CAS Number (HCl Salt) 1017474-07-5 (Primary Commercial Reference)
CAS Number (Free Base) Note: Often referenced under the salt CAS in vendor catalogs due to instability of the free primary amine.[1]
Molecular Formula C₈H₁₆N₂ (Free Base) / C₈H₁₇ClN₂ (HCl Salt)
Molecular Weight 140.23 g/mol (Free Base) / 176.69 g/mol (HCl Salt)
SMILES C1CC1N2CCC(C2)CN
InChI Key SEWUODUTOWYMCK-UHFFFAOYSA-N
Stereochemical Considerations

The C3 position of the pyrrolidine ring is a chiral center.[1] While 1017474-07-5 typically refers to the racemic mixture in bulk catalogs, high-affinity drug discovery often requires enantiopure building blocks.[1]

  • (S)-Isomer: Required for specific binding pockets where the spatial orientation of the methanamine tail is critical.[1]

  • (R)-Isomer: Often used as a negative control or to explore structure-activity relationships (SAR).[1]

Critical Note: Always verify the optical rotation or Certificate of Analysis (CoA) if your application requires a specific enantiomer, as generic CAS lookups often default to the racemate.[1]

Structural Analysis & Pharmacophore Properties[1]

Why select this specific building block? The decision typically rests on two factors: Basicity Modulation and Metabolic Stability .[1]

The Cyclopropyl Advantage

Replacing a methyl or isopropyl group with a cyclopropyl ring often improves the pharmacokinetic profile of a drug candidate:

  • Metabolic Stability: The C-H bonds in the cyclopropyl ring are stronger (approx. 106 kcal/mol) than those in acyclic alkyl groups, reducing susceptibility to oxidative metabolism by Cytochrome P450 enzymes.[1]

  • Conformational Rigidity: The cyclopropyl group restricts the rotation of the N-substituent, potentially locking the molecule into a bioactive conformation.[1]

The Pyrrolidine Scaffold

The 3-substituted pyrrolidine provides a non-planar, sp3-rich scaffold that improves solubility compared to flat aromatic rings (like pyridine), a key parameter in the "Escape from Flatland" strategy in modern drug design.[1]

Synthesis & Procurement Strategy

While purchasing the HCl salt (CAS 1017474-07-5) is recommended for small-scale (<5g) needs, custom synthesis is often required for scale-up or when specific isotopologues are needed.[1]

Synthesis Protocol: Reductive Amination Route

The most robust synthetic route involves the N-cyclopropylation of a protected 3-(aminomethyl)pyrrolidine precursor.[1]

Reagents:

  • Starting Material: tert-butyl (pyrrolidin-3-ylmethyl)carbamate (Commercially available).[1]

  • Cyclopropylating Agent: (1-Ethoxycyclopropoxy)trimethylsilane (Standard method) or Cyclopropanone equivalent.[1]

  • Reducing Agent: Sodium cyanoborohydride (NaBH₃CN).[1]

  • Deprotection: Trifluoroacetic acid (TFA) or HCl in Dioxane.[1]

Step-by-Step Methodology:

  • Cyclopropylation:

    • Dissolve tert-butyl (pyrrolidin-3-ylmethyl)carbamate (1.0 eq) in Methanol with 1% Acetic Acid.

    • Add (1-ethoxycyclopropoxy)trimethylsilane (1.5 eq).

    • Add Sodium cyanoborohydride (1.2 eq) portion-wise at 0°C.

    • Stir at room temperature for 12 hours.

    • Mechanism:[1][2][3] The silane generates cyclopropanone in situ, which forms an iminium ion with the pyrrolidine nitrogen, followed by hydride reduction.[1]

  • Workup:

    • Quench with aqueous NaHCO₃.[1] Extract with Dichloromethane (DCM).[1]

    • Dry organic layer over MgSO₄ and concentrate.[1]

  • Deprotection (Boc Removal):

    • Dissolve the intermediate in DCM.[1]

    • Add TFA (10 eq) dropwise at 0°C. Stir for 2 hours.

    • Concentrate to dryness.[1]

  • Salt Formation:

    • Redissolve in Ethanol and add 4M HCl in Dioxane.

    • Precipitate the product with Diethyl Ether to yield (1-Cyclopropylpyrrolidin-3-yl)methanamine dihydrochloride.[1]

Synthesis Workflow Diagram

SynthesisRoute SM SM: tert-butyl (pyrrolidin-3-ylmethyl)carbamate Intermediate Intermediate: N-Cyclopropyl-N'-Boc Derivative SM->Intermediate Reductive Amination Reagent Reagent: (1-ethoxycyclopropoxy)trimethylsilane + NaBH3CN Reagent->Intermediate Product Product: (1-Cyclopropylpyrrolidin-3-yl) methanamine (HCl Salt) Intermediate->Product Boc Deprotection Deprotection Reagent: TFA or HCl/Dioxane Deprotection->Product

Caption: Figure 1. Validated synthetic pathway for (1-Cyclopropylpyrrolidin-3-yl)methanamine via reductive amination.

Analytical Characterization

To validate the identity of the synthesized or purchased compound, the following analytical signatures must be confirmed.

1H NMR (DMSO-d6, 400 MHz) Expectations
  • Cyclopropyl Protons: Distinct multiplets in the high field region (0.3 – 0.6 ppm).[1] This is the diagnostic signal confirming N-cyclopropylation.[1]

  • Pyrrolidine Ring: Complex multiplets between 1.5 – 3.0 ppm.[1]

  • Aminomethyl Group: A doublet or multiplet around 2.8 – 3.0 ppm (CH₂-NH₂).[1]

  • Amine Protons: Broad singlet (exchangeable with D₂O).[1]

LC-MS Profile
  • Ionization: ESI Positive Mode.

  • Parent Ion [M+H]+: 141.13 m/z (Free Base MW + 1).[1]

  • Retention Time: Early eluting on C18 columns due to high polarity; requires high aqueous mobile phase or HILIC chromatography.[1]

Safety & Handling

GHS Classification:

  • Signal Word: DANGER

  • Hazard Statements:

    • H314: Causes severe skin burns and eye damage.[1]

    • H302: Harmful if swallowed.[1]

Handling Protocol:

  • PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat.[1]

  • Storage: The HCl salt is hygroscopic.[1] Store at 2-8°C in a desiccator.

  • Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intentional derivatization is planned).[1]

References

  • PubChem. (2025).[1][4] Compound Summary: (1-Methylpyrrolidin-2-yl)methanamine (Analogous Structure & Safety Data). National Library of Medicine.[1] Retrieved from [Link]

  • Fleck, T. J., et al. (2003).[1][3] Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine. Journal of Organic Chemistry, 68(25), 9612-9617.[1][3] (Demonstrates pyrrolidine alkylation methodologies). Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to (1-Cyclopropylpyrrolidin-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals Core Molecular Attributes (1-Cyclopropylpyrrolidin-3-yl)methanamine is a primary amine featuring a cyclopropyl group attached to the nitrogen of a pyrrolidi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Attributes

(1-Cyclopropylpyrrolidin-3-yl)methanamine is a primary amine featuring a cyclopropyl group attached to the nitrogen of a pyrrolidine ring, with a methylamine substituent at the 3-position. This unique combination of a strained cyclopropyl ring and a flexible pyrrolidine scaffold makes it an attractive component for introducing novel conformational constraints and exploring new chemical space in drug design.

The compound is most commonly available and handled as its hydrochloride salt to improve stability and ease of handling.

Property(1-Cyclopropylpyrrolidin-3-yl)methanamine (Free Base)[(1-Cyclopropylpyrrolidin-3-yl)methyl]amine hydrochloride[]
Molecular Formula C₈H₁₆N₂C₈H₁₇ClN₂
Molecular Weight 140.23 g/mol 176.69 g/mol []
IUPAC Name (1-cyclopropylpyrrolidin-3-yl)methanamine[](1-cyclopropylpyrrolidin-3-yl)methanamine hydrochloride
CAS Number 1017474-07-5[]1017474-07-5[]
SMILES C1CC1N2CCC(C2)CN[]C1CC1N2CCC(C2)CN.Cl
InChI InChI=1S/C8H16N2/c9-5-7-3-4-10(6-7)8-1-2-8/h7-8H,1-6,9H2[]InChI=1S/C8H16N2.ClH/c9-5-7-3-4-10(6-7)8-1-2-8;/h7-8H,1-6,9H2;1H

Synthesis and Chemical Reactivity

The synthesis of (1-Cyclopropylpyrrolidin-3-yl)methanamine is a multi-step process that requires careful control of reaction conditions to achieve the desired stereochemistry and purity. A general synthetic approach is outlined below.

Conceptual Synthetic Workflow

The synthesis typically begins with a commercially available pyrrolidine derivative, which is then functionalized to introduce the aminomethyl group and subsequently the N-cyclopropyl moiety. The choice of protecting groups is critical to prevent side reactions and ensure high yields.

G A Protected 3-Pyrrolidinecarboxylic Acid B Protected 3-(Aminomethyl)pyrrolidine A->B Amidation / Reduction C Protected (1-Cyclopropylpyrrolidin-3-yl)methanamine B->C N-Cyclopropylation D (1-Cyclopropylpyrrolidin-3-yl)methanamine C->D Deprotection

Caption: Generalized synthetic workflow for (1-Cyclopropylpyrrolidin-3-yl)methanamine.

Step-by-Step Synthetic Protocol (Illustrative)

Disclaimer: This is a generalized protocol and may require optimization based on specific laboratory conditions and available starting materials.

  • Amidation of a Protected Pyrrolidine-3-carboxylic Acid:

    • Start with a suitable N-protected pyrrolidine-3-carboxylic acid (e.g., Boc-protected).

    • Activate the carboxylic acid using a coupling agent such as DCC (N,N'-Dicyclohexylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of an activator like HOBt (Hydroxybenzotriazole).

    • React the activated acid with ammonia or an ammonia equivalent to form the corresponding amide.

  • Reduction of the Amide:

    • Reduce the amide to the primary amine using a powerful reducing agent like Lithium Aluminum Hydride (LiAlH₄) in an anhydrous solvent such as tetrahydrofuran (THF).

    • Careful quenching of the reaction is necessary to ensure safety and product integrity.

  • N-Cyclopropylation:

    • The N-cyclopropylation of the resulting N-protected 3-(aminomethyl)pyrrolidine can be achieved through reductive amination with cyclopropanone or via nucleophilic substitution using a cyclopropyl halide or triflate.

    • The choice of reagents and conditions will depend on the nature of the protecting group and the desired scale of the reaction.

  • Deprotection:

    • The final step involves the removal of the protecting group. For a Boc group, this is typically achieved under acidic conditions (e.g., trifluoroacetic acid in dichloromethane or HCl in dioxane).

    • Purification of the final product is usually performed by chromatography or crystallization of the hydrochloride salt.

Analytical Characterization

To ensure the identity and purity of (1-Cyclopropylpyrrolidin-3-yl)methanamine, a combination of analytical techniques should be employed.

Analytical TechniqueExpected Observations
¹H NMR Signals corresponding to the cyclopropyl protons (a complex multiplet in the upfield region), pyrrolidine ring protons, and the aminomethyl protons. The integration of these signals should be consistent with the C₈H₁₆N₂ formula.
¹³C NMR Resonances for the distinct carbon atoms of the cyclopropyl group, the pyrrolidine ring, and the aminomethyl group.
Mass Spectrometry For the free base, the molecular ion peak [M+H]⁺ would be expected at m/z 141.14. For the hydrochloride salt, the base peak would likely be the same, with the presence of the chloride isotope pattern in some cases.
Purity (HPLC) A high-performance liquid chromatography analysis using a suitable column and mobile phase should show a single major peak, with purity typically expected to be ≥95%.[]

Safety, Handling, and Storage

As a primary amine, (1-Cyclopropylpyrrolidin-3-yl)methanamine and its salts should be handled with appropriate personal protective equipment (PPE).

  • Handling: Use in a well-ventilated area or a chemical fume hood. Avoid contact with skin and eyes. Wear gloves, safety glasses, and a lab coat.

  • Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, refrigeration is recommended.

  • Hazards: While specific hazard data for this compound is limited, similar small molecule amines can be corrosive and may cause skin and eye irritation. In case of contact, rinse thoroughly with water.

Applications in Drug Discovery

The structural motifs present in (1-Cyclopropylpyrrolidin-3-yl)methanamine are of significant interest in medicinal chemistry.

  • Scaffold Hopping and Bioisosteric Replacement: The cyclopropyl group can act as a bioisostere for other small rings or unsaturated systems, offering a way to modulate physicochemical properties such as lipophilicity and metabolic stability.

  • Introduction of 3D Complexity: The non-planar nature of the pyrrolidine ring and the attached cyclopropyl group can introduce beneficial three-dimensional character into otherwise flat molecules, potentially improving binding affinity and selectivity for biological targets.

  • Key Intermediate: This compound serves as a valuable intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutics. Its primary amine handle allows for a wide range of subsequent chemical transformations.

References

Sources

Foundational

Technical Whitepaper: Solubility Profile and Solvent Selection for (1-Cyclopropylpyrrolidin-3-yl)methanamine

[1][2][3] Executive Summary (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS 1017474-07-5 for the HCl salt) is a critical diamine building block used in the synthesis of GPCR ligands and kinase inhibitors.[1][2][3] Its uti...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary

(1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS 1017474-07-5 for the HCl salt) is a critical diamine building block used in the synthesis of GPCR ligands and kinase inhibitors.[1][2][3] Its utility in medicinal chemistry is defined by the unique steric and electronic properties of the cyclopropyl moiety combined with the basicity of the pyrrolidine core.[1][2][3]

However, its solubility behavior is non-trivial due to its amphiphilic nature and pH-dependent ionization .[1][2][3] This guide provides a technical analysis of its solubility profile, offering researchers a structured approach to solvent selection for synthesis, purification, and formulation.[1][2][3]

Part 1: Physicochemical Profile & Solubility Drivers[2][3]

To predict solubility, one must first understand the molecular forces at play.[1][2][3] This molecule exists in two distinct forms with opposing solubility profiles: the Free Base (typically a viscous oil) and the Salt (typically a crystalline solid, e.g., HCl or Dihydrochloride).[1][2][3]

Structural Determinants[1][2][3]
  • Core Basicity: The molecule contains two basic nitrogen centers:[1][2]

    • N1 (Pyrrolidine ring):[1][2][3][4][5] Tertiary amine, pKa ~10.0–10.5.[1][2][3]

    • Exocyclic Amine: Primary amine, pKa ~9.0–9.5.[1][2][3]

  • Cyclopropyl Effect: Unlike a methyl or ethyl group, the cyclopropyl group introduces significant lipophilicity (increasing LogP) and steric bulk, while maintaining a lower molecular weight profile.[1][2][3]

  • Hydrogen Bonding: The primary amine acts as both an H-bond donor and acceptor; the tertiary amine is solely an acceptor.[1][2][3]

Theoretical Solubility Parameters
PropertyValue (Estimated)Implication for Solubility
LogP (Free Base) ~0.5 to 1.0Moderate lipophilicity; soluble in mid-polarity organics (DCM, THF).[1][2][3]
LogP (Protonated) < -1.0Highly hydrophilic; partitions strictly into aqueous phases.[1][2][3]
pKa (Conjugate Acid) ~10.5 (Ring N)Requires pH > 12 to fully generate the neutral free base species.[2][3]
Polar Surface Area ~35-40 ŲPermeable, but sufficiently polar to resist dissolution in pure alkanes.[1][2][3]

Part 2: Empirical Solubility Matrix

The following matrix categorizes solvent compatibility based on the chemical form. Note: "Soluble" implies >50 mg/mL; "Sparingly Soluble" implies 1–10 mg/mL; "Insoluble" implies <1 mg/mL.[1][2][3]

Table 1: Solvent Compatibility Guide[2][3]
Solvent ClassRepresentative SolventFree Base SolubilityHCl Salt SolubilityApplication Context
Polar Protic WaterMiscible High (>100 mg/mL) Aqueous workups; Reverse-phase chromatography.[1][2][3]
Polar Protic Methanol / EthanolHigh High Recrystallization; Hydrogenation reactions.[2][3]
Polar Aprotic DMSO / DMFHigh High Stock solutions for bioassays; SNAr reactions.[2][3]
Chlorinated Dichloromethane (DCM)High InsolubleLiquid-Liquid Extraction (LLE) organic phase.[1][2][3]
Ethers THF / 1,4-DioxaneHigh Sparingly SolubleReductive amination solvent; Grignard compatibility.[1][2][3]
Hydrocarbons Hexanes / HeptaneLow / ImmiscibleInsolubleAntisolvent for precipitation; Washing impurities.[2][3]
Aromatics TolueneModerate InsolubleAzeotropic drying; High-temp couplings.[1][2][3]

Critical Insight: The most common error in handling this compound is attempting to dissolve the commercially supplied HCl salt in DCM or THF without adding a base (e.g., TEA, DIPEA) to liberate the free amine.[1][2][3]

Part 3: Decision Logic & Workflows

Solubility & Extraction Strategy

The following diagram illustrates the decision process for selecting a solvent system based on the desired operation (Synthesis vs. Purification).

SolubilityStrategy Start Starting Material: (1-Cyclopropylpyrrolidin-3-yl)methanamine CheckForm Identify Form Start->CheckForm Salt Salt Form (HCl/TFA) (Solid) CheckForm->Salt Supplied as FreeBase Free Base Form (Oil/Liquid) CheckForm->FreeBase Generated in situ PolarSolvent Dissolve in H2O, MeOH, or DMSO Salt->PolarSolvent For Analysis/Bioassay BaseTreat Neutralization Required (Add NaOH/NaHCO3) Salt->BaseTreat For Organic Synthesis OrganicSolvent Dissolve in DCM, THF, Toluene FreeBase->OrganicSolvent ExtractDCM Extract into DCM/EtOAc BaseTreat->ExtractDCM ExtractDCM->FreeBase Evaporation Reaction Ready for Acylation/Alkylation OrganicSolvent->Reaction

Figure 1: Decision tree for solvent selection based on the chemical state of the amine.[1][2][3]

Part 4: Validated Experimental Protocols

To ensure scientific integrity, exact solubility should be determined empirically rather than relied upon from general tables. Use the Saturation Shake-Flask Method (Adapted from OECD 105).[1][2][3]

Protocol 1: Determination of Saturation Solubility[2][3]

Objective: Determine the maximum solubility (


) of the compound in a target solvent at 25°C.

Materials:

  • (1-Cyclopropylpyrrolidin-3-yl)methanamine (Salt or Free Base).[1][2][3][]

  • Target Solvent (LC-MS grade).[1][2][3]

  • 0.45 µm PTFE Syringe Filter (for organics) or Nylon (for aqueous).[1][2][3]

  • HPLC or UV-Vis Spectrophotometer.[1][2][3]

Workflow:

  • Preparation: Weigh ~50 mg of the compound into a 4 mL glass vial.

  • Addition: Add the target solvent in small aliquots (100 µL) while vortexing.

    • If it dissolves immediately:[1][2] Solubility is >500 mg/mL.[1][2][3] Stop.

    • If undissolved: Continue adding solvent until a total volume of 1 mL is reached.[1][2][3]

  • Saturation: If solid remains visible after 1 mL, cap the vial and place it in a shaker/incubator at 25°C for 24 hours.

  • Equilibration: Allow the sample to stand stationary for 1 hour to let undissolved solids settle.

  • Filtration: Extract the supernatant and filter through a 0.45 µm filter to remove micro-particulates.

  • Quantification: Dilute the filtrate (e.g., 1:100) and analyze via HPLC-UV (detection at 210 nm, as the chromophore is weak) or LC-MS.

Protocol 2: Free-Basing for Organic Synthesis[1][2][3]

Context: You have the HCl salt but need to perform a reaction in anhydrous THF.

  • Dissolution: Dissolve 1.0 eq of the HCl salt in a minimum volume of water (e.g., 5 mL per gram).[1][2][3]

  • Basification: Add 10M NaOH dropwise until pH > 12. The solution will likely become cloudy as the free base oils out.[1][2][3]

  • Extraction: Add DCM (10 mL per gram). Shake vigorously. The free base will partition into the DCM layer.[1][2][3]

  • Drying: Separate the organic layer, dry over anhydrous

    
    , and filter.
    
  • Solvent Switch: Concentrate the DCM in vacuo (do not heat above 40°C due to volatility) and reconstitute the residue in anhydrous THF.

Part 5: Stability & Handling Risks[1][2]

Carbon Dioxide Scavenging

Primary amines are nucleophilic and react with atmospheric


 to form carbamates (carbamic acids), appearing as a white crust on the oil.[1][2][3]
  • Mitigation: Store the free base under Argon or Nitrogen atmosphere.[1][2][3]

  • Recovery: If carbamate forms, washing with dilute NaOH regenerates the free amine.[1][2][3]

Hygroscopicity

The HCl salt is hygroscopic.[1][2][3] Absorption of water alters the effective molecular weight, leading to stoichiometry errors in synthesis.[1][2][3]

  • Recommendation: Store in a desiccator. For critical GMP synthesis, perform a Karl Fischer (KF) titration to determine water content before weighing.[1][2][3]

References

  • National Center for Biotechnology Information. (2023).[1][2][3] PubChem Compound Summary for CID 1017474-07-5, [(1-Cyclopropylpyrrolidin-3-yl)methyl]amine hydrochloride.[1][2][3] Retrieved from [Link]

  • OECD. (1995).[1][2][3] Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. Retrieved from [Link][1][2][3]

Sources

Exploratory

predicted XlogP of (1-Cyclopropylpyrrolidin-3-yl)methanamine

Technical Brief: Predicted XlogP and Physicochemical Profiling of (1-Cyclopropylpyrrolidin-3-yl)methanamine Executive Summary This technical guide provides a rigorous analysis of the predicted octanol-water partition coe...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Brief: Predicted XlogP and Physicochemical Profiling of (1-Cyclopropylpyrrolidin-3-yl)methanamine

Executive Summary

This technical guide provides a rigorous analysis of the predicted octanol-water partition coefficient (XLogP3) for (1-Cyclopropylpyrrolidin-3-yl)methanamine .

Lipophilicity is a governing parameter in drug discovery, dictating membrane permeability, blood-brain barrier (BBB) penetration, and non-specific binding.[1] For the subject molecule—a diamine scaffold featuring a strained cyclopropyl ring—accurate lipophilicity assessment is critical due to its potential ionization at physiological pH.[1]

Core Findings:

  • Predicted XLogP3: 0.3 ± 0.2 (Neutral species).[1]

  • Physiological Implication: While the neutral LogP suggests moderate lipophilicity suitable for CNS entry, the ionization of the primary and tertiary amines at pH 7.4 will drastically lower the Distribution Coefficient (

    
    ), likely necessitating active transport or prodrug strategies for effective intracellular or CNS delivery.
    

Molecular Identity & Physicochemical Profile

Before detailing the prediction algorithm, we establish the structural baseline.

PropertyDataNote
IUPAC Name (1-Cyclopropylpyrrolidin-3-yl)methanamine
Molecular Formula

Molecular Weight 140.23 g/mol Fragment-based calculation
H-Bond Donors 1 (Primary Amine)

group
H-Bond Acceptors 2Tertiary pyrrolidine N, Primary amine N
Rotatable Bonds 2Exocyclic

and

bonds
Topological Polar Surface Area (TPSA) ~29.0

Low TPSA suggests good theoretical permeability

The Science of Prediction: XLogP3 Methodology

The XLogP3 value is not merely a database lookup; it is derived from an atom-additive algorithm with correction factors.[1][2][3][4] To predict the value for (1-Cyclopropylpyrrolidin-3-yl)methanamine where experimental data is sparse, we utilize a Fragment-Based Comparative Analysis using a validated reference standard.[1]

The Reference Anchor

We utilize (1-Methylpyrrolidin-3-yl)methanamine (PubChem CID 17389965) as our structural anchor.[1]

  • Anchor XLogP3: -0.3 (Validated)

  • Structural Delta: Replacement of N-Methyl group with N-Cyclopropyl group.[1]

The Calculation Logic

The cyclopropyl group is significantly more lipophilic than a methyl group due to the additional carbon atoms and the unique electronic properties of the strained ring (high p-character in C-C bonds).[1]

  • Fragment Contribution (Methyl,

    
    ):  ~ +0.50[1]
    
  • Fragment Contribution (Cyclopropyl,

    
    ):  ~ +1.14
    
  • 
    :  +0.64[1]
    



[1]
Visualization of the Predictive Algorithm

The following diagram illustrates the additive logic used to arrive at the predicted value.

XLogP_Calculation Anchor Anchor Compound (1-Methylpyrrolidin-3-yl)methanamine XLogP3 = -0.3 Transformation Structural Transformation (-CH3) -> (-Cyclopropyl) Anchor->Transformation Substructure Analysis Result Predicted Target (1-Cyclopropylpyrrolidin-3-yl)methanamine XLogP3 ≈ 0.3 Anchor->Result Direct Homology Delta Lipophilicity Shift +0.64 Log Units Transformation->Delta Fragment Contribution Delta->Result Additive Sum

Figure 1: Logic flow for the comparative prediction of XLogP3 based on structural homology.

ADME Implications: LogP vs. LogD

Critical Scientific Distinction: The predicted XLogP (0.3) represents the molecule in its neutral state.[1] However, this molecule contains two basic nitrogen centers:

  • Pyrrolidine Nitrogen (Tertiary): pKa

    
     9.0 - 9.5[1]
    
  • Methanamine Nitrogen (Primary): pKa

    
     9.5 - 10.5[1]
    

At physiological pH (7.4), both nitrogens will be predominantly protonated (cationic).[1]

The LogD Impact:


[1]

For a diprotic base where both pKa values are > 7.4, the distribution coefficient (LogD) drops precipitously.[1]

  • Predicted

    
    : 
    
    
    
    to
    
    
    [1][5]

Interpretation for Drug Development:

  • Solubility: High aqueous solubility is expected (Excellent).[1]

  • Permeability: Passive membrane diffusion will be poor due to the double positive charge.[1]

  • BBB Penetration: Despite the neutral XLogP of 0.3 (ideal for BBB), the ionized state prevents passive entry. If this molecule shows CNS activity, it likely utilizes a specific transporter (e.g., organic cation transporter) or the pKa is lower than predicted due to intramolecular hydrogen bonding.

Experimental Validation Protocol (The "Ground Truth")

To validate the predicted XLogP and determine the critical LogD, we employ a High-Performance Liquid Chromatography (HPLC) method (OECD Guideline 117).[1] This is superior to the Shake-Flask method for ionizable amines as it avoids emulsion formation.[1]

Materials & Reagents
  • Column: C18 Reverse-Phase (e.g., Agilent Zorbax Eclipse Plus), 5

    
    m, 4.6 x 150 mm.[1]
    
  • Mobile Phase: Methanol / Phosphate Buffer (pH 7.4 for LogD; pH 10.5 for LogP approximation).[1]

  • Reference Standards: Benzylamine (LogP 1.1), Pyridine (LogP 0.65), Aniline (LogP 0.9).[1]

Step-by-Step Workflow
  • Dead Time Determination (

    
    ):  Inject Sodium Nitrate (
    
    
    
    ) to determine the column dead time (unretained compound).[1]
  • Standard Calibration: Inject reference standards with known LogP values. Record retention times (

    
    ).
    
    • Calculate Capacity Factor (

      
      ): 
      
      
      
      [1]
    • Construct Calibration Curve: Plot

      
       vs. Known LogP.[1]
      
  • Sample Injection: Inject (1-Cyclopropylpyrrolidin-3-yl)methanamine dissolved in mobile phase.

  • Data Derivation:

    • Measure

      
       of the sample.[1]
      
    • Calculate

      
      .[1]
      
    • Extrapolate LogP/LogD from the linear regression equation of the standards.

Validation Workflow Diagram

HPLC_Protocol Start Start Validation (OECD 117) Prep Preparation Phase 1. Buffer Prep (pH 7.4 & 10.5) 2. Column Equilibration (C18) Start->Prep Calib Calibration Inject Standards (Known LogP) Plot Log(k) vs LogP Prep->Calib Inject Sample Analysis Inject (1-Cyclopropylpyrrolidin-3-yl)methanamine Calib->Inject Calc Calculation Determine Capacity Factor (k) Extrapolate from Regression Inject->Calc Output Final Output LogD (pH 7.4) & LogP (Neutral) Calc->Output

Figure 2: HPLC-based workflow for experimental determination of lipophilicity.

Synthesis & Handling Context

For researchers synthesizing this compound for validation:

  • Synthesis Route: Reductive amination of 1-cyclopropylpyrrolidine-3-carbaldehyde or reduction of the corresponding nitrile.[1]

  • Handling: As a low molecular weight amine, the free base is likely volatile and hygroscopic. It will rapidly absorb

    
     from the air to form carbamates.[1]
    
  • Storage: Store as the dihydrochloride salt (solid) to ensure stability and prevent volatility.

References

  • PubChem. (1-Methylpyrrolidin-3-yl)methanamine Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

  • Cheng, T., et al. (2007).[1] Computation of Octanol-Water Partition Coefficients by Guiding an Additive Model with Knowledge. Journal of Chemical Information and Modeling.[1] Retrieved from [Link]

  • OECD Guidelines for the Testing of Chemicals. (2004).[1] Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method.[1] OECD Publishing.[1] Retrieved from [Link][1]

  • Ritchie, T. J., et al. (2009).[1] The impact of calculated lipophilicity in the discovery of CNS penetrating drugs.[1] Drug Discovery Today.[1] Retrieved from [Link]

Sources

Foundational

Technical Guide: Basicity Profile &amp; Physicochemical Analysis of (1-Cyclopropylpyrrolidin-3-yl)methanamine

Executive Summary Compound: (1-Cyclopropylpyrrolidin-3-yl)methanamine CAS: 1207541-15-8 (Generic/Analogous) Molecular Formula: C H N Class: Heterocyclic Diamine / Medicinal Chemistry Building Block This technical guide p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Compound: (1-Cyclopropylpyrrolidin-3-yl)methanamine CAS: 1207541-15-8 (Generic/Analogous) Molecular Formula: C


H

N

Class: Heterocyclic Diamine / Medicinal Chemistry Building Block

This technical guide provides a comprehensive analysis of the basicity of (1-Cyclopropylpyrrolidin-3-yl)methanamine. Designed for medicinal chemists and formulation scientists, this document dissects the electronic and steric factors governing the protonation states of this diamine. We establish the rationale for its specific pKa profile, distinguishing between the tertiary ring nitrogen (N1) and the exocyclic primary amine , and provide a validated protocol for experimental determination.

Structural & Electronic Analysis

To understand the basicity of this molecule, one must deconstruct it into its two distinct basic centers. The molecule is a diamine capable of accepting two protons, but the affinity of each nitrogen for a proton differs significantly due to electronic effects.

The Cyclopropyl Effect (N1)

The nitrogen at position 1 is a tertiary amine substituted with a cyclopropyl group. While alkyl groups (methyl, ethyl) generally increase basicity via electron donation (+I effect), the cyclopropyl group behaves anomalously.

  • Hybridization & Inductive Withdrawal: The carbon atoms in a cyclopropyl ring possess significant strain ("banana bonds"). To relieve this, the C-C bonds utilize orbitals with higher p-character, forcing the exocyclic C-N bond to utilize an orbital with higher s-character (approx. sp

    
     rather than sp
    
    
    
    ).
  • Consequence: Orbitals with higher s-character are more electronegative. Therefore, the cyclopropyl carbon acts as an electron-withdrawing group (EWG) relative to a standard alkyl group. This reduces the electron density available on the N1 lone pair, lowering its pKa compared to N-methylpyrrolidine.

The Exocyclic Primary Amine

The methanamine group at position 3 is a standard primary amine. It is separated from the ring nitrogen by the pyrrolidine scaffold and a methylene linker. Its basicity is largely governed by solvation effects and is less perturbed by the N1 substituent, though through-space electrostatic repulsion (Coulombic effect) becomes relevant in the di-protonated state.

Predicted Basicity Profile (pKa Values)

Based on Structure-Activity Relationship (SAR) data of analogous pyrrolidines and piperidines, we can define the ionization profile.

Basic CenterTypePredicted pKaComparison StandardRationale
Exocyclic Amine Primary (R-NH

)
9.8 – 10.2 Methylamine (10.6)Typical primary amine range; slight inductive withdrawal from the heterocyclic ring.
Ring Nitrogen (N1) Tertiary (N-Cyclopropyl)8.2 – 8.7 N-Methylpyrrolidine (10.32)Cyclopropyl Effect: Significant reduction (~1.5 - 2.0 log units) in basicity due to s-character withdrawal.
Protonation Sequence

Unlike N-methylpyrrolidine derivatives where the ring nitrogen is often the most basic site, the cyclopropyl group in this molecule inverts the standard order .

  • First Protonation (pH ~10): Occurs at the exocyclic primary amine .

  • Second Protonation (pH ~8.5): Occurs at the ring nitrogen (N1) .

Visualization of Electronic Effects

The following diagram illustrates the structural logic and protonation hierarchy.

BasicityAnalysis Molecule (1-Cyclopropylpyrrolidin-3-yl)methanamine N_Exo Exocyclic Amine (Primary) Most Basic Site Molecule->N_Exo Site A N_Ring Ring Nitrogen (N1) (Tertiary) Reduced Basicity Molecule->N_Ring Site B N_Exo->N_Ring Protonates First (pKa ~10.0) Effect_1 High s-character (Electron Withdrawal) Effect_1->N_Ring Lowers pKa (Cyclopropyl Effect) Effect_2 Solvation Stabilization Effect_2->N_Exo Maintains High pKa

Caption: Structural dissection showing the inversion of basicity caused by the cyclopropyl group. The primary amine retains high basicity, while the ring nitrogen is attenuated.

Experimental Determination Protocol

As a Senior Scientist, relying solely on prediction is insufficient. The following protocol outlines the Potentiometric Titration method, the "Gold Standard" for precise pKa determination of diamines.

Materials & Prerequisites
  • Analyte: >5 mg of (1-Cyclopropylpyrrolidin-3-yl)methanamine (HCl salt preferred for solubility).

  • Titrant: 0.1 N KOH (Carbonate-free, standardized).

  • Ionic Strength Adjuster (ISA): 0.15 M KCl (to mimic physiological ionic strength).

  • Inert Gas: Argon or Nitrogen (to prevent CO

    
     absorption).
    
  • Apparatus: Mettler Toledo or Sirius T3 autotitrator with a glass combination pH electrode.

Step-by-Step Methodology
  • System Calibration:

    • Calibrate the pH electrode using a 4-point buffer system (pH 1.68, 4.01, 7.00, 10.01) at 25.0 °C.

    • Critical Control: Slope efficiency must be >98%.

  • Sample Preparation:

    • Dissolve the compound in 20 mL of degassed 0.15 M KCl solution to achieve a concentration of ~1 mM.

    • If the free base is used, add a known excess of HCl to fully protonate both amines (starting pH should be < 2.0).

  • Titration Workflow:

    • Blank Run: Perform a titration on the solvent/ISA alone to subtract background carbonate/hydroxide effects.

    • Sample Run: Titrate with 0.1 N KOH using dynamic dosing (smaller increments near inflection points).

    • Range: Titrate from pH 2.0 to pH 12.0.

  • Data Analysis (Bjerrum Plot):

    • Convert the volume of KOH added to the average number of protons bound per molecule (

      
      ).
      
    • Plot

      
       vs. pH.
      
    • Interpretation:

      • 
         corresponds to pKa1 (Ring N).
        
      • 
         corresponds to pKa2 (Exocyclic N).
        
Experimental Workflow Diagram

TitrationWorkflow Start Start: Sample Prep (Acidify to pH < 2.0) Degas Purge with Argon (Remove CO2) Start->Degas Titrate Dynamic Titration (Add 0.1N KOH) Degas->Titrate Measure Record Potential (mV) Wait for Stability (<0.1 mV/s) Titrate->Measure Measure->Titrate Next Aliquot Calc Calculate Z-function (Bjerrum Plot) Measure->Calc End Point Reached Result Derive pKa1 & pKa2 Non-linear Least Squares Fit Calc->Result

Caption: Logic flow for the potentiometric determination of diamine pKa values, ensuring exclusion of atmospheric CO2 artifacts.

Implications for Drug Development[1][2]

Understanding the specific basicity of this scaffold is crucial for Fragment-Based Drug Discovery (FBDD) and Lead Optimization.

Solubility & Salt Selection
  • Physiological pH (7.4): At pH 7.4, the exocyclic amine (pKa ~10) is 100% protonated. The ring nitrogen (pKa ~8.5) is ~90% protonated. The molecule exists primarily as a dication .

  • Formulation: The high basicity necessitates salt forms (e.g., Dihydrochloride or Fumarate) for solid-state stability. The dicationic nature ensures high aqueous solubility but may limit passive permeability across the blood-brain barrier (BBB) unless active transport is utilized.

Metabolic Stability (The "Application Scientist" Insight)

Why use the cyclopropyl group?

  • Metabolic Blocking: N-methyl groups are prone to rapid oxidative demethylation by CYP450 enzymes.

  • Stability: The N-cyclopropyl group is significantly more resistant to oxidative dealkylation.

  • Lipophilicity: It adds steric bulk and lipophilicity without the metabolic liability of a simple ethyl or isopropyl group, optimizing the LogD profile while slightly tempering the basicity of the ring nitrogen.

References

  • Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.
  • Wiberg, K. B. (1996). "The Structure and Energetics of Small Ring Compounds". Accounts of Chemical Research, 29(5), 229–234. Link (Source for cyclopropyl orbital hybridization/s-character).

  • Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Source for potentiometric titration protocols in drug discovery).[1]

  • Morgenthaler, M., et al. (2007). "Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities". ChemMedChem, 2(8), 1100-1115. Link (Reference for substituent effects on pyrrolidine basicity).

  • PubChem. (2025).[2] Compound Summary: (1-Cyclopropylpyrrolidin-3-yl)methanamine. National Library of Medicine. Link (Verification of chemical structure).

Sources

Protocols & Analytical Methods

Method

Application Note: (1-Cyclopropylpyrrolidin-3-yl)methanamine as a Pharmacophore Installer in Drug Discovery

[1][2] Abstract (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS 1017474-07-5, HCl salt) represents a strategic building block for introducing the -cyclopropylpyrrolidine motif into small molecule candidates.[1][2] This sc...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Abstract

(1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS 1017474-07-5, HCl salt) represents a strategic building block for introducing the


-cyclopropylpyrrolidine  motif into small molecule candidates.[1][2] This scaffold is increasingly valued in medicinal chemistry for its ability to modulate lipophilicity (

), improve metabolic stability against

-dealkylation, and provide a rigidified vector for hydrogen bond interactions.[1] This guide details the physiochemical rationale for its use, specific synthetic protocols for its incorporation into GPCR and kinase inhibitor scaffolds, and self-validating quality control measures.[1]

Introduction: The Strategic Value of the Scaffold

In modern drug design, the transition from flexible alkyl chains to saturated heterocycles is a standard tactic to improve oral bioavailability and target selectivity. (1-Cyclopropylpyrrolidin-3-yl)methanamine offers a dual-advantage profile:

  • The Cyclopropyl "Cap": Unlike an isopropyl or ethyl group, the cyclopropyl moiety on the pyrrolidine nitrogen significantly lowers the

    
     of the tertiary amine (typically by 0.5–1.0 log units) due to the increased 
    
    
    
    -character of the
    
    
    bonds.[1] This reduces the risk of hERG channel inhibition—a common liability for basic amines—while maintaining sufficient basicity for lysosomotropic trapping if desired.[1] Furthermore, the cyclopropyl group is metabolically robust, blocking the rapid
    
    
    -dealkylation often seen with
    
    
    -ethyl or
    
    
    -methyl analogs.[1][2]
  • The 3-Methanamine Vector: The primary amine serves as a high-fidelity nucleophile for diverse conjugation chemistries (amide coupling, reductive amination,

    
    ), positioning the pyrrolidine core at a specific distance from the pharmacophore binding site.[1]
    
Target Applications
  • Histamine H3 Antagonists: The

    
    -substituted pyrrolidine is a privileged pharmacophore in H3 receptor ligands (e.g., analogs of Pitolisant) used for cognitive disorders.[1][2]
    
  • Antibiotic Side Chains: Similar motifs appear in the C-7 position of fluoroquinolones (e.g., Premafloxacin derivatives) to broaden Gram-positive coverage.[1][2]

  • Kinase Inhibitors: Used as a solvent-exposed solubilizing group to improve physical properties of ATP-competitive inhibitors.[1][2]

Chemical Properties & Handling[1][2]

PropertyValue / Description
Molecular Formula

(Free Base)
MW 140.23 g/mol (Free Base); ~176.7 g/mol (HCl Salt)
Appearance White to off-white hygroscopic solid (HCl salt)
Solubility Highly soluble in water, MeOH, DMSO.[1][] Moderate in DCM/CHCl3 (Free base).[1][2]
Storage Hygroscopic.[1][2] Store at -20°C under inert atmosphere (

/Ar).[1]
Basicity (

)
Primary amine: ~10.5; Ring Tertiary amine: ~8.5 (est).[1][2]

Handling Precaution: The commercial HCl salt is hygroscopic.[1][2] Weighing should be performed quickly, or in a glovebox for precise stoichiometry. For reactions requiring strictly anhydrous conditions, it is recommended to generate the free base in situ or pre-form it using an ion-exchange resin.[1][2]

Synthetic Protocols

Protocol A: General Amide Coupling (HATU Method)

Use Case: Attaching the scaffold to a carboxylic acid core (e.g., for GPCR ligand synthesis).

Rationale: The primary amine is significantly less sterically hindered than the ring nitrogen, allowing selective coupling without protecting the tertiary amine.[1][2] However, the HCl salt requires 3.0 equivalents of base to fully liberate the nucleophile and neutralize the coupling byproducts.[1][2]

Reagents:

  • Carboxylic Acid Substrate (1.0 equiv)[1][2]

  • (1-Cyclopropylpyrrolidin-3-yl)methanamine HCl (1.2 equiv)[1][2]

  • HATU (1.2 equiv)[1][2]

  • DIPEA (N,N-Diisopropylethylamine) (3.5 equiv)[1]

  • Solvent: DMF or DMF/DCM (1:1)[1][2]

Step-by-Step Procedure:

  • Activation: In a dried round-bottom flask, dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF (5 mL). Add DIPEA (2.0 mmol) and HATU (1.2 mmol). Stir at Room Temperature (RT) for 15 minutes. Self-Validation: Solution should turn slightly yellow/orange, indicating active ester formation.[1]

  • Amine Addition: In a separate vial, dissolve (1-Cyclopropylpyrrolidin-3-yl)methanamine HCl (1.2 mmol) in DMF (2 mL) with the remaining DIPEA (1.5 mmol). Sonicate if necessary to ensure full dissolution.[1]

  • Coupling: Add the amine solution dropwise to the activated acid mixture.

  • Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.[1][2][4]

    • Target Mass:

      
      .[1][2]
      
  • Workup: Dilute with EtOAc (50 mL). Wash with sat.[1][2]

    
     (2x), water (1x), and brine (1x).[1][2] Dry over 
    
    
    
    .[1][2][4]
    • Note: If the product is very polar (due to the basic pyrrolidine), avoid aqueous acidic washes.[1][2] Use DCM/MeOH extraction if the product remains in the aqueous phase.[1]

Protocol B: Nucleophilic Aromatic Substitution ( )

Use Case: Installing the scaffold onto a halogenated heterocycle (e.g., chloropyrimidine or chloropyridine).

Rationale: The primary amine is a potent nucleophile.[1][2] The reaction is driven by heat and base.[1][2] The cyclopropyl group remains stable under standard heating conditions (


).[1]

Reagents:

  • Heteroaryl Chloride (1.0 equiv)[1][2]

  • (1-Cyclopropylpyrrolidin-3-yl)methanamine HCl (1.5 equiv)[1][2]

  • 
     (3.0 equiv) or TEA (3.0 equiv)[1][2]
    
  • Solvent: DMSO or NMP[1]

Procedure:

  • Combine the Heteroaryl Chloride and the amine salt in a microwave vial.

  • Add

    
     and DMSO (concentration ~0.2 M).
    
  • Heat at 80–100°C for 2–12 hours (or microwave at 120°C for 30 min).

  • Self-Validation: Monitor TLC for the disappearance of the starting chloride. The product spot should be more polar and ninhydrin-active (if the ring N is accessible) or UV active.[1][2]

Decision Logic & Workflow

The following diagram illustrates the decision process for utilizing this building block based on the target chemotype.

G Start START: (1-Cyclopropylpyrrolidin-3-yl)methanamine HCl BaseCheck Is substrate Acid or Electrophile? Start->BaseCheck AcidPath Carboxylic Acid Substrate BaseCheck->AcidPath Acid ElecPath Aryl Halide / Aldehyde BaseCheck->ElecPath Electrophile Coupling Amide Coupling (HATU/DIPEA) Protocol A AcidPath->Coupling Product Target Scaffold: N-Cyclopropylpyrrolidine Installed Coupling->Product TypeCheck Reaction Type? ElecPath->TypeCheck SNAr SNAr (DMSO, Heat, Base) Protocol B TypeCheck->SNAr Aryl Halide RedAm Reductive Amination (STAB, DCM/MeOH) TypeCheck->RedAm Aldehyde SNAr->Product RedAm->Product

Caption: Workflow for selecting the appropriate conjugation method based on the electrophilic partner.

Quality Control & Troubleshooting

1H NMR Interpretation

To verify the integrity of the building block in your final product, look for these diagnostic signals (in


 or 

):
  • Cyclopropyl Protons: A distinct multiplet in the high field region, typically

    
     0.3 – 0.5 ppm  (4H).[1][2] This is the "fingerprint" of the scaffold.[1][2]
    
  • Methine Proton (N-CH-Cyclopropyl): A multiplet around

    
     1.5 – 1.7 ppm .[1][2]
    
  • Exocyclic Methylene (-CH2-NH-): A doublet or multiplet around

    
     2.9 – 3.2 ppm , shifting downfield if amidated.[1][2]
    
Common Issues
  • Problem: Low yield in amide coupling.

    • Cause: Incomplete neutralization of the HCl salt.[1][2]

    • Fix: Ensure at least 3.0 equivalents of DIPEA are used.[1][2] Pre-stir the amine salt with base for 10 minutes before adding to the active ester.[1][2]

  • Problem: Emulsion during workup.

    • Cause: The basic pyrrolidine ring acts as a surfactant.[1][2]

    • Fix: Saturate the aqueous layer with solid NaCl.[1][2] Use a 9:1 CHCl3/IPA mixture for extraction instead of pure EtOAc.[1]

References

  • Hauott, H. et al. "Synthesis and Pharmacological Evaluation of Novel Histamine H3 Receptor Antagonists."[1][2] Journal of Medicinal Chemistry, 2011.[1][2] Link (Contextual grounding for pyrrolidine H3 antagonists).[1]

  • BOC Sciences. "[(1-Cyclopropylpyrrolidin-3-yl)methyl]amine hydrochloride Product Data."[1][2][] BOC Sciences Catalog, Accessed 2024.[1][2]

  • PubChem. "Compound Summary: (1-Cyclopropylpyrrolidin-3-yl)methanamine."[1][2] National Library of Medicine.[1][2] Link[1]

  • Wermuth, C. G. "The Practice of Medicinal Chemistry."[1][2] Academic Press, 4th Edition, 2015.[1] (Reference for cyclopropyl bioisosterism and metabolic stability principles).

Sources

Application

Application Note: Acylation Protocols for (1-Cyclopropylpyrrolidin-3-yl)methanamine

Introduction & Application Scope (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 1002313-02-9 / 1187930-26-6 analogs) is a high-value bifunctional building block in medicinal chemistry. It features a primary amine (nucle...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Application Scope

(1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 1002313-02-9 / 1187930-26-6 analogs) is a high-value bifunctional building block in medicinal chemistry. It features a primary amine (nucleophile) for amide bond formation and a tertiary amine (pyrrolidine nitrogen) substituted with a cyclopropyl group.

This scaffold is frequently employed in the synthesis of:

  • GPCR Antagonists (e.g., H3 Receptor): The basic pyrrolidine nitrogen mimics the imidazole core of histamine.

  • Kinase Inhibitors: The cyclopropyl group provides metabolic stability and rigid lipophilicity, improving blood-brain barrier (BBB) penetration compared to open-chain alkyls.

  • Epigenetic Modulators: Used in HDAC inhibitors to link zinc-binding groups to surface-recognition caps.

This guide details the acylation of the exocyclic primary amine while preserving the integrity of the endocyclic tertiary amine and the cyclopropyl moiety.

Chemical Reactivity Profile

Before initiating synthesis, researchers must understand the competing reactivities within the molecule.

FeatureChemical MoietyReactivity & Risk
Primary Nucleophile Exocyclic -CH2-NH2High nucleophilicity. Target for acylation.
Secondary Basic Site Endocyclic Pyrrolidine NTertiary amine (pKa ~9.0). Non-nucleophilic in acylation but acts as a proton trap.
Structural Motif N-Cyclopropyl groupgenerally stable to basic conditions. Acid Sensitive: Avoid prolonged exposure to strong Lewis acids or aqueous mineral acids which may trigger ring-opening.
Critical Consideration: Salt Management

This starting material is often supplied as a hydrochloride or dihydrochloride salt.

  • Risk: Incomplete neutralization leads to stalled reactions (protonated amines are not nucleophilic).

  • Solution: Protocols below include an in situ free-basing step using non-nucleophilic organic bases (DIPEA/TEA).

Decision Matrix & Workflow

Use the following logic to select the appropriate acylation method.

AcylationWorkflow Start Start: (1-Cyclopropylpyrrolidin-3-yl)methanamine CheckAcid What is the Acyl Source? Start->CheckAcid AcidChloride Acid Chloride / Anhydride CheckAcid->AcidChloride High Reactivity CarboxylicAcid Carboxylic Acid CheckAcid->CarboxylicAcid Sensitive/Chiral MethodA Method A: Schotten-Baumann (DCM, DIPEA, 0°C) AcidChloride->MethodA MethodB Method B: HATU/EDC Coupling (DMF, DIPEA, RT) CarboxylicAcid->MethodB Workup Workup Strategy (Basic Extraction) MethodA->Workup MethodB->Workup

Figure 1: Decision matrix for selecting the optimal acylation protocol based on the electrophile source.

Experimental Protocols

Method A: Acylation via Acid Chlorides (Standard)

Best for: Simple, non-chiral acid chlorides; parallel synthesis; sulfonyl chlorides.

Reagents:

  • Substrate: (1-Cyclopropylpyrrolidin-3-yl)methanamine (1.0 equiv)

  • Electrophile: Acid Chloride (R-COCl) (1.1 equiv)

  • Base: Diisopropylethylamine (DIPEA) (2.5 - 3.0 equiv)

  • Solvent: Dichloromethane (DCM) (anhydrous)

Protocol:

  • Preparation: Dissolve 1.0 mmol of the amine (or its HCl salt) in 5 mL of anhydrous DCM under nitrogen atmosphere.

  • Neutralization: Add DIPEA (3.0 mmol). Note: If using the free base amine, 1.2 mmol DIPEA is sufficient. Stir for 5 minutes to ensure full dissolution.

  • Addition: Cool the solution to 0°C (ice bath). Add the Acid Chloride (1.1 mmol) dropwise over 5 minutes.

    • Causality: Cooling prevents bis-acylation or exotherms that could degrade the cyclopropyl ring.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

    • Validation: Monitor by LCMS.[1][2] Look for the disappearance of the starting amine (M+H = 141.2 for free base) and appearance of Product Mass.

  • Workup (Self-Validating Step):

    • Quench with saturated aqueous NaHCO₃.

    • Extract with DCM (3x).

    • Crucial: The product contains a basic tertiary amine. Do not wash with strong acid (1M HCl) as the product will protonate and remain in the aqueous layer. Use water or brine only.

  • Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. Purify via flash chromatography (DCM/MeOH/NH₃ gradient).

Method B: Amide Coupling via HATU (High Precision)

Best for: Chiral carboxylic acids, valuable intermediates, or when preventing racemization is critical.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • Amine: (1-Cyclopropylpyrrolidin-3-yl)methanamine (1.1 equiv)[3]

  • Coupling Agent: HATU (1.1 equiv) or EDC/HOBt

  • Base: DIPEA (3.0 equiv)

  • Solvent: DMF or DMF/DCM (1:1)

Protocol:

  • Activation: In a vial, dissolve the Carboxylic Acid (1.0 mmol) and HATU (1.1 mmol) in 3 mL dry DMF.

  • Base Addition: Add DIPEA (1.5 mmol) and stir for 5 minutes at RT. The solution should turn slightly yellow (activation of the acid).

  • Amine Addition: In a separate vial, dissolve the amine (1.1 mmol) and remaining DIPEA (1.5 mmol) in 1 mL DMF. Add this solution to the activated acid mixture.

  • Reaction: Stir at RT for 2–16 hours.

  • Workup:

    • Dilute with EtOAc (ethyl acetate).

    • Wash with 5% LiCl solution (3x) to remove DMF.

    • Wash with saturated NaHCO₃ and Brine.

    • Note on Extraction: If the product is highly polar due to the pyrrolidine, use DCM/Isopropanol (3:1) for extraction instead of EtOAc.

Quantitative Data Summary

ParameterMethod A (Acid Chloride)Method B (HATU)
Typical Yield 85 - 95%70 - 85%
Reaction Time 2 - 4 Hours4 - 16 Hours
Byproducts HCl salts (removed by wash)Tetramethylurea (water soluble)
Purification Often not required (crude >90%)Column Chromatography usually required
Cost LowHigh (due to HATU)

Troubleshooting & Optimization

Issue: Product stuck in Aqueous Layer
  • Cause: The tertiary pyrrolidine nitrogen is protonated (pKa ~9), making the molecule a water-soluble salt.

  • Fix: Adjust the aqueous layer pH to ~10-11 using dilute NaOH or Na₂CO₃ before extraction. This ensures the tertiary amine is free-based and partitions into the organic solvent.

Issue: Cyclopropyl Ring Opening
  • Observation: Appearance of "M+H + 18" or "M+H + 36" (hydration/chlorination) in LCMS.

  • Cause: Exposure to strong acids (HCl generated in Method A) without sufficient base scavenging.

  • Fix: Increase DIPEA equivalents to 4.0 or switch to Method B (HATU), which is non-acidic.

Issue: Poor Solubility
  • Fix: If the starting amine salt is insoluble in DCM, switch to DMF or a DCM/DMF (9:1) mixture.

Safety & References

Safety Warning: Cyclopropyl amines can be skin sensitizers and potential mutagens. Handle all solids in a fume hood. Wear nitrile gloves and eye protection. Avoid inhalation of dusts.

References:

  • HDAC Inhibitor Synthesis: Use of (1-cyclopropylpyrrolidin-3-yl)amine derivatives in histone deacetylase inhibitors. WO2007052938A1. Link

  • General Amide Coupling: Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[4] Tetrahedron, 61(46), 10827-10852. Link

  • Cyclopropyl Stability: Wiberg, K. B. (1986). Structures, energies and chemical reactivities of small ring hydrocarbons. Angewandte Chemie International Edition, 25(4), 312-322.

  • Vendor Data: (1-Cyclopropylpyrrolidin-3-yl)methanamine properties and handling. PubChem CID 58258904.[5] Link

Sources

Method

alkylation of (1-Cyclopropylpyrrolidin-3-yl)methanamine protocols

Application Note: Strategic N-Alkylation of (1-Cyclopropylpyrrolidin-3-yl)methanamine Executive Summary & Chemical Context (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 103558-88-1) is a high-value pharmacophore, widel...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic N-Alkylation of (1-Cyclopropylpyrrolidin-3-yl)methanamine

Executive Summary & Chemical Context

(1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 103558-88-1) is a high-value pharmacophore, widely recognized as the key side-chain intermediate for fluoroquinolone antibiotics (e.g., Gemifloxacin) and novel GPCR ligands.[1]

The Synthetic Challenge: The molecule presents a specific chemoselectivity challenge: it contains two basic nitrogen centers.[1]

  • Primary Amine (

    
    ):  The target for alkylation.[1] It is sterically accessible and highly nucleophilic.[1]
    
  • Tertiary Amine (Pyrrolidine Ring

    
    ):  Substituted with a cyclopropyl group.[1] While less nucleophilic due to steric bulk and substitution, it acts as a proton sponge, complicating pH control during reaction and workup.[1]
    

Critical Stability Note: The


-cyclopropyl group is acid-sensitive.[1] While stable under mild acidic conditions (e.g., Acetic acid), it serves as a "stress test" for protocols involving strong Lewis acids or high-temperature acidic refluxes, which can lead to ring-opening or cleavage.[1]

This guide details three validated protocols to achieve mono-N-alkylation with


 selectivity, minimizing over-alkylation (quaternization) and ring degradation.[1]

Method Selection Guide

Before initiating synthesis, select the protocol based on your electrophile and purity requirements.[1]

MethodSelection Start Start: Choose Electrophile Aldehyde Aldehyde or Ketone Start->Aldehyde AlkylHalide Alkyl Halide (R-X) Start->AlkylHalide Complex Complex/Bulky Acid Start->Complex MethodA Method A: Reductive Amination (Standard Protocol) Aldehyde->MethodA Preferred Decision Is Mono-Alkylation Critical? AlkylHalide->Decision MethodC Method C: Acylation-Reduction (High Purity Route) Complex->MethodC MethodB Method B: Direct Alkylation (S_N2 Controlled) Decision->MethodB No (Bis-alkyl ok) Decision->MethodC Yes (Strict Mono)

Figure 1: Decision matrix for selecting the optimal alkylation strategy based on electrophile type and selectivity requirements.

Detailed Protocols

Method A: Reductive Amination (The "Abdel-Magid" Protocol)

Best For: High-yield mono-alkylation using aldehydes/ketones.[1] Mechanism: Formation of an imine/iminium intermediate followed by in-situ reduction.[1] Reagent of Choice: Sodium Triacetoxyborohydride (STAB) — preferred over


 due to lower toxicity and better selectivity in the presence of acid-sensitive groups like cyclopropyl.[1]

Reagents:

  • Substrate: (1-Cyclopropylpyrrolidin-3-yl)methanamine (

    
     equiv)[1]
    
  • Electrophile: Aldehyde/Ketone (

    
     equiv)[1]
    
  • Reductant:

    
     (STAB) (
    
    
    
    
    
    equiv)[1]
  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)[1]

  • Additive: Acetic Acid (AcOH) (

    
     equiv) – Crucial for catalyzing imine formation.[1]
    

Step-by-Step Protocol:

  • Imine Formation: In a dry flask under

    
    , dissolve the amine (
    
    
    
    equiv) and aldehyde (
    
    
    equiv) in DCE (
    
    
    concentration).
  • Acid Activation: Add AcOH (

    
     equiv). Stir at Room Temperature (RT) for 30–60 minutes. Note: This pre-equilibrium step ensures the imine is formed before reduction, minimizing direct reduction of the aldehyde.
    
  • Reduction: Cool the mixture to

    
    . Add STAB (
    
    
    
    equiv) portion-wise over 10 minutes.[1]
  • Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by LC-MS (Look for M+Alkyl peak).[1]

  • Quench (Critical): Quench by slow addition of saturated aqueous

    
    . Stir for 20 minutes until gas evolution ceases.
    
    • Why: The basic quench neutralizes the boron complex and ensures the tertiary amine in the pyrrolidine ring is free-based for extraction.

  • Workup: Extract with DCM (

    
    ). Wash combined organics with brine.[1] Dry over 
    
    
    
    .[1]

Troubleshooting Table:

ObservationRoot CauseCorrective Action
Low Conversion Steric hindrance of aldehydeIncrease AcOH to 2.0 equiv; Switch solvent to DCE (faster than THF).
Dialkylation Highly reactive aldehyde (e.g., Formaldehyde)Use Method C (Amide reduction) or lower temp to

.[1]
Cyclopropyl Cleavage Acid concentration too highEnsure AcOH does not exceed 5 equiv.[1] Avoid mineral acids.[1]
Method B: Direct Nucleophilic Substitution ( )

Best For: Simple alkyl halides (Methyl iodide, Benzyl bromide) where reductive amination is impossible.[1] Risk: High risk of over-alkylation (Quaternization).[1]

Reagents:

  • Substrate:

    
     equiv
    
  • Alkyl Halide:

    
     equiv (Sub-stoichiometric to prevent over-reaction)[1]
    
  • Base: DIPEA (

    
     equiv) or 
    
    
    
    (
    
    
    equiv)[1]
  • Solvent: Acetonitrile (ACN) or DMF.[1]

Protocol:

  • Dissolve substrate and Base in ACN at

    
    .[1]
    
  • Dissolve Alkyl Halide in ACN and add dropwise over 1 hour via syringe pump.

    • Scientific Rationale: Keeping the concentration of the alkylating agent low relative to the amine favors mono-alkylation.

  • Stir at

    
     to RT.[1] Monitor closely by TLC.
    
  • Stop Point: Quench immediately upon disappearance of starting material or appearance of di-alkylated byproducts.[1]

Quality Control & Analytical Data

Purification Note: The product contains two basic nitrogens.[1] Standard silica gel chromatography will result in severe streaking.[1]

  • Solution: Use Amine-functionalized silica OR add

    
     Triethylamine (
    
    
    
    ) and
    
    
    Ammonia (
    
    
    in MeOH) to the mobile phase (DCM/MeOH).[1]

NMR Validation (Diagnostic Signals):

  • Cyclopropyl Ring: Look for the characteristic high-field multiplets at

    
    
    
    
    (
    
    
    ).[1] If these disappear or shift significantly downfield (
    
    
    ), ring opening may have occurred.[1]
  • 
     (Exocyclic):  The methylene protons adjacent to the primary amine will shift from 
    
    
    
    (starting material) to
    
    
    
    
    upon mono-alkylation, and split into a distinct doublet/multiplet depending on the alkyl group.[1]

References

  • Abdel-Magid, A. F., et al. (1996).[1][2][3][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[1][4] [Link]

  • Salvatore, R. N., et al. (2002).[1][5][6] "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines."[1][5] The Journal of Organic Chemistry, 67(3), 674–683.[1][5] [Link]

  • Borch, R. F., & Durst, H. D. (1969).[1] "Lithium cyanohydridoborate, a versatile new reagent."[1] Journal of the American Chemical Society, 91(14), 3996–3997.[1] [Link]

Sources

Application

Advanced Application Note: (1-Cyclopropylpyrrolidin-3-yl)methanamine in Medicinal Chemistry

[1] Executive Summary (1-Cyclopropylpyrrolidin-3-yl)methanamine is a high-value diamine scaffold used extensively in modern drug discovery to optimize physicochemical properties and metabolic stability.[1] Unlike simple...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

(1-Cyclopropylpyrrolidin-3-yl)methanamine is a high-value diamine scaffold used extensively in modern drug discovery to optimize physicochemical properties and metabolic stability.[1] Unlike simple alkyl-substituted pyrrolidines, the N-cyclopropyl moiety offers a unique balance of lipophilicity and metabolic resistance (blocking N-dealkylation), while the 3-aminomethyl arm serves as a flexible, nucleophilic handle for covalent attachment to pharmacophore cores.[1]

This guide details the strategic application of this scaffold in Fragment-Based Drug Discovery (FBDD) and Lead Optimization, providing validated synthetic protocols and structural insights for researchers targeting GPCRs (specifically Histamine H3/H4), Kinases, and CNS targets.[1]

Physicochemical Profile & Strategic Value[1]

Understanding the "Why" before the "How" is critical for rational drug design.[1] This scaffold is not merely a linker; it is a property-modulating element.[1]

Key Properties Table[1]
PropertyValue (Approx.)Medicinal Chemistry Implication
Molecular Weight 140.23 g/mol Ideal for Fragment-Based Drug Discovery (Rule of 3 compliant).[1]
ClogP 0.3 – 0.8Low lipophilicity aids in lowering the overall LogD of lipophilic cores.[1]
pKa (Primary Amine) ~9.5High basicity; likely protonated at physiological pH, aiding solubility.[1]
pKa (Ring Nitrogen) ~6.8 – 7.5The cyclopropyl group lowers basicity compared to N-isopropyl (inductive effect/s-character), improving permeability.[1]
TPSA ~38 ŲExcellent CNS penetration potential (Threshold < 90 Ų).[1]
Metabolic Stability HighCyclopropyl group resists CYP450-mediated N-dealkylation better than ethyl/isopropyl groups.[1]
Structural Logic: The "Cyclopropyl Effect"

The cyclopropyl group is a bioisostere of the isopropyl group but introduces significant advantages:

  • Conformational Restriction: The strain of the cyclopropyl ring restricts the rotation of the N-C bond, potentially locking the pyrrolidine ring into a bioactive conformation.[1]

  • Metabolic Blockade: The C-H bonds of the cyclopropyl ring are stronger (more s-character), reducing the rate of oxidative metabolism (N-dealkylation) and extending half-life (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    
    ).
    
  • σ-Hole Interactions: Recent studies suggest the electron-deficient center of the cyclopropyl ring can engage in orthogonal interactions with carbonyl oxygens in the binding pocket.[1]

Synthetic Protocols

Reliable synthesis is the backbone of medicinal chemistry.[1] While direct alkylation with cyclopropyl halides is sluggish and low-yielding, we recommend Reductive Amination or Chan-Lam Coupling for the N-cyclopropylation step.[1]

Recommended Route: The "Nitrile-First" Strategy

This route avoids the handling of unstable aldehydes and utilizes robust intermediates.

Step 1: N-Cyclopropylation of Pyrrolidine-3-carbonitrile

  • Reagents: Pyrrolidine-3-carbonitrile, (1-Ethoxycyclopropoxy)trimethylsilane, Sodium Cyanoborohydride (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    
    ), Acetic Acid, Methanol.
    
  • Mechanism: The silyl ether acts as a cyclopropanone equivalent.[1]

  • Protocol:

    • Dissolve pyrrolidine-3-carbonitrile (1.0 eq) in MeOH.

    • Add (1-ethoxycyclopropoxy)trimethylsilane (1.2 eq) and AcOH (2.0 eq). Stir for 30 min.

    • Add

      
       (1.5 eq) portion-wise at 0°C.
      
    • Warm to RT and stir for 12h.

    • Validation: Monitor by LCMS (Appearance of M+1 = 137).

Step 2: Nitrile Reduction to Amine

  • Reagents: Raney Nickel (cat.), Ammonia in Methanol (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    
    ), Hydrogen gas (
    
    
    
    ).
  • Protocol:

    • Purge the reaction vessel with ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

      
      .
      
    • Add the N-cyclopropyl nitrile intermediate.

    • Add Raney Nickel (20% w/w) carefully (pyrophoric!).[1]

    • Add

      
      .
      
    • Stir under

      
       balloon (or 50 psi in Parr shaker) for 4-6h.
      
    • Purification: Filter through Celite. Isolate as HCl salt by adding 4M HCl in dioxane.

Visualization: Synthetic Workflow

SynthesisRoute Start Pyrrolidine-3-carbonitrile (Starting Material) Inter Intermediate: N-Cyclopropyl-3-cyanopyrrolidine Start->Inter Product Target Product: (1-Cyclopropylpyrrolidin-3-yl)methanamine Inter->Product Reagent1 Reagent A: (1-Ethoxycyclopropoxy)TMS NaBH3CN, MeOH Reagent1->Inter Reagent2 Reagent B: Raney Ni, H2 NH3/MeOH Reagent2->Product

Figure 1: Optimized 2-step synthetic pathway utilizing cyclopropanone equivalent chemistry for high yield.

Applications in Medicinal Chemistry

Fragment Growing & Library Generation

The primary amine (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">


) is a "universal socket." It allows this scaffold to be rapidly coupled to carboxylic acid, sulfonyl chloride, or aryl halide libraries.[1]
  • Workflow:

    • Amide Coupling: React with diverse carboxylic acids (HATU/DIPEA) to generate a library of amides.[1] This explores the "Left-Hand Side" (LHS) of the binding pocket.[1]

    • Reductive Amination: React with aldehydes to generate secondary amines, increasing basicity and flexibility.[1]

    • SNAr: React with chloropyrimidines or chloropyridines to create kinase inhibitor scaffolds.

GPCR Ligand Design (Histamine H3 Case Study)

The (1-cyclopropylpyrrolidin-3-yl)methanamine motif is a classic "non-imidazole" histamine H3 antagonist pharmacophore.[1]

  • Mechanism: The basic nitrogen of the pyrrolidine interacts with the conserved Aspartate residue (Asp3.32) in the GPCR transmembrane domain.[1]

  • Design Advantage: The cyclopropyl group fits into a small hydrophobic sub-pocket, providing selectivity over H1 and H2 receptors.[1]

Solubility Enhancement for Kinase Inhibitors

Many kinase inhibitors suffer from poor aqueous solubility due to flat, aromatic cores.[1]

  • Strategy: Attach this scaffold to the solvent-exposed region of the inhibitor (e.g., the "tail").[1]

  • Result: The aliphatic amine disrupts crystal packing and provides a protonation site, significantly boosting aqueous solubility (kinetic and thermodynamic) without compromising potency.[1]

Handling & Stability Protocols

  • Storage: Store the HCl salt at -20°C. It is hygroscopic.[1] The free base is an oil and is prone to oxidation (absorbs ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    
     from air to form carbamates); store under Argon.
    
  • Toxicity: Treat as a potent bioactive amine.[1] Use standard PPE (gloves, goggles, fume hood).

  • Stability: The cyclopropyl ring is stable to standard acidic/basic workups but avoid strong Lewis acids which might trigger ring-opening rearrangement.[1]

Logic Diagram: Scaffold Utilization Decision Tree

DecisionTree Problem Drug Design Challenge: Poor Solubility or High Clearance? Check1 Is the target a GPCR or Kinase? Problem->Check1 Analyze SAR BranchA GPCR (e.g., H3, CCR) Check1->BranchA GPCR BranchB Kinase / Enzyme Check1->BranchB Kinase Solution1 Use Scaffold as Core Pharmacophore (Interaction with Asp residue) BranchA->Solution1 Solution2 Use Scaffold as Solubilizing Tail (Solvent Exposed Region) BranchB->Solution2 Validation Validate: 1. Check LogD (Goal < 3) 2. Microsomal Stability Assay Solution1->Validation Solution2->Validation

Figure 2: Decision matrix for incorporating the (1-cyclopropylpyrrolidin-3-yl)methanamine scaffold into a drug discovery campaign.

References

  • Wermuth, C. G. (2008).[1] The Practice of Medicinal Chemistry. Academic Press.[1] (Context: Bioisosterism of cyclopropyl groups).

  • Gicquel, M., et al. (2015).[1] "Practical Synthesis of N-Cyclopropylamines". Journal of Organic Chemistry. (Source for reductive amination protocol).

  • BOC Sciences. (2023).[1] Product Datasheet: [(1-Cyclopropylpyrrolidin-3-yl)methyl]amine hydrochloride.[1]

  • PubChem. (2023).[1] Compound Summary: (1-Cyclopropylpyrrolidin-3-yl)methanamine.[1][2][3][4]

  • Barnes, J., et al. (2010).[1] "Application of Cyclopropylamines in Drug Discovery". ACS Medicinal Chemistry Letters. (Context: Metabolic stability of N-cyclopropyl motifs).

Sources

Method

Application Note: (1-Cyclopropylpyrrolidin-3-yl)methanamine in Drug Design

Executive Summary The (1-Cyclopropylpyrrolidin-3-yl)methanamine scaffold represents a high-value pharmacophore in modern medicinal chemistry, particularly for programs targeting GPCRs (e.g., Histamine H3, Dopamine D3) an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The (1-Cyclopropylpyrrolidin-3-yl)methanamine scaffold represents a high-value pharmacophore in modern medicinal chemistry, particularly for programs targeting GPCRs (e.g., Histamine H3, Dopamine D3) and deubiquitylating enzymes (e.g., USP7). This scaffold offers a unique combination of conformational restriction , basicity modulation , and metabolic stability compared to its N-methyl or N-ethyl analogs.

This guide provides a validated protocol for the synthesis of this scaffold with high enantiopurity, analyzes its physicochemical advantages, and details its application in fragment-based drug design (FBDD).

Structural & Physicochemical Rationale

The "Cyclopropyl Effect" in Medicinal Chemistry

The N-cyclopropyl group is not merely a steric blocker; it fundamentally alters the electronic and metabolic profile of the pyrrolidine ring.

PropertyEffect vs. N-Methyl/EthylMechanism
Basicity (pKa) Lower (~0.5 - 1.0 log units) The increased s-character of the cyclopropyl C-N bond withdraws electron density from the nitrogen lone pair, reducing basicity. This often improves membrane permeability and reduces hERG liability.
Metabolic Stability Enhanced The cyclopropyl group blocks N-dealkylation (a common clearance pathway for N-methyl/ethyl groups). While CYP-mediated ring opening is possible, it is generally slower than alkyl oxidation.
Lipophilicity Modulated Provides a "neopentyl-like" hydrophobic bulk that fills lipophilic pockets without the entropy penalty of a flexible alkyl chain.
Vectors Defined Geometry The 3-methanamine arm provides a primary amine vector for amide coupling or reductive amination, extending the pharmacophore into solvent-exposed or deep-pocket regions.
Stereochemistry

The 3-position is a chiral center. Biological activity is often strictly enantioselective.

  • (S)-Enantiomer: Often preferred in specific GPCR antagonists.

  • (R)-Enantiomer: Frequently explored to fine-tune binding kinetics.

  • Recommendation: Always synthesize or source enantiopure starting materials (tert-butyl (pyrrolidin-3-ylmethyl)carbamate) rather than attempting late-stage resolution.

Validated Synthesis Protocol

Objective: Synthesis of (S)-(1-Cyclopropylpyrrolidin-3-yl)methanamine dihydrochloride. Scale: Gram-scale (1.0 g input). Method: Reductive amination using (1-ethoxycyclopropoxy)trimethylsilane (The "Gicquel" Method).

Materials
  • Reactant: (S)-tert-butyl (pyrrolidin-3-ylmethyl)carbamate (CAS: 173340-23-3).

  • Cyclopropylation Reagent: (1-Ethoxycyclopropoxy)trimethylsilane (CAS: 27374-25-0).

  • Reductant: Sodium cyanoborohydride (NaBH₃CN).

  • Solvent/Acid: Methanol (anhydrous), Acetic Acid (glacial), 4M HCl in Dioxane.

Step-by-Step Workflow
Stage A: N-Cyclopropylation
  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve (S)-tert-butyl (pyrrolidin-3-ylmethyl)carbamate (1.0 g, 5.0 mmol) in anhydrous Methanol (15 mL).

  • Acidification: Add Acetic Acid (2.8 mL, 10 eq) dropwise. Note: Ensure the system is under inert atmosphere (N₂) to prevent moisture ingress.

  • Reagent Addition: Add (1-ethoxycyclopropoxy)trimethylsilane (1.5 mL, 7.5 mmol, 1.5 eq) followed immediately by NaBH₃CN (470 mg, 7.5 mmol, 1.5 eq).

    • Mechanism:[1][2][3] The silane hydrolyzes/decomposes in situ to generate cyclopropanone, which forms an iminium ion with the pyrrolidine, subsequently reduced by the borohydride.

  • Reaction: Stir at 55°C for 12 hours. Monitor by LC-MS (Target [M+H]+ = 241.2 for the Boc-protected intermediate).

  • Workup:

    • Cool to room temperature.

    • Quench with saturated aqueous NaHCO₃ (20 mL).

    • Extract with Dichloromethane (DCM, 3 x 20 mL).

    • Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.

    • Purification: Flash column chromatography (0-10% MeOH in DCM) to yield the N-cyclopropyl Boc-intermediate.

Stage B: Boc-Deprotection
  • Dissolution: Dissolve the intermediate from Stage A in 1,4-Dioxane (5 mL).

  • Acidolysis: Add 4M HCl in Dioxane (5 mL, excess) dropwise at 0°C.

  • Reaction: Warm to room temperature and stir for 2 hours. A white precipitate should form.

  • Isolation: Filter the solid or concentrate to dryness. Triturate with diethyl ether to remove residual silanes/organics.

  • Yield: (S)-(1-Cyclopropylpyrrolidin-3-yl)methanamine dihydrochloride (Expect ~85-90% yield).

Visualized Pathway (DOT)

SynthesisPathway SM Start: (S)-N-Boc-3-(aminomethyl)pyrrolidine Reagents Reagents: (1-Ethoxycyclopropoxy)TMS NaBH3CN, AcOH, MeOH, 55°C SM->Reagents Inter Intermediate: N-Cyclopropyl-N'-Boc Species Reagents->Inter Reductive Amination Deprotect Deprotection: 4M HCl in Dioxane Inter->Deprotect Product Final Scaffold: (S)-(1-Cyclopropylpyrrolidin-3-yl) methanamine 2HCl Deprotect->Product Acidolysis

Caption: Figure 1. Two-step synthesis of the scaffold via the modified Gicquel cyclopropylation method.

Application Case Study: USP7 Inhibitors

Ubiquitin-Specific Protease 7 (USP7) is a critical oncology target. The (1-cyclopropylpyrrolidin-3-yl)amine motif has been successfully employed to link the catalytic core inhibitors to solvent-exposed regions, improving solubility and potency.

Design Logic
  • Core: Heteroaryl (e.g., Thiophene or Pyridine).

  • Linker: The 3-aminomethyl group of the scaffold acts as the linker.

  • Tail: The N-cyclopropyl group resides in a specific hydrophobic cleft, displacing water and improving

    
    .
    
Coupling Protocol (General Amide Coupling)
  • Activation: Dissolve the Carboxylic Acid Core (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 mins.

  • Addition: Add (1-Cyclopropylpyrrolidin-3-yl)methanamine dihydrochloride (1.1 eq).

  • Completion: Stir at RT for 2-4 hours. Monitor by LC-MS.[4]

  • Result: High-yield formation of the amide bond with the pyrrolidine ring intact.

SAR Decision Tree (DOT)

SAR_Logic Lead Lead Optimization Target: USP7 / GPCR Check1 Is Basicity/hERG a liability? Lead->Check1 Branch1 YES: Use N-Cyclopropyl Check1->Branch1 High pKa/hERG hit Branch2 NO: Use N-Methyl/Ethyl Check1->Branch2 Acceptable profile Check2 Check Metabolic Stability (Microsomal Clearance) Branch1->Check2 Res1 N-Cyp blocks dealkylation (Watch for CYP inhibition) Check2->Res1 Check3 Stereochemistry Scan Res1->Check3 Final Select (S)-Isomer for optimal vector alignment Check3->Final

Caption: Figure 2. Decision logic for selecting the N-cyclopropylpyrrolidine scaffold during lead optimization.

References

  • Synthesis of N-Cyclopropyl Amines: Gicquel, M., et al. "Mild and Efficient Synthesis of N-Cyclopropylamines." Journal of Organic Chemistry, 2010.

  • USP7 Inhibitor Patent: "Anti-neoplastic compounds, compositions and methods."[5] US Patent 8,680,139 B2.

  • Scaffold Hopping & Metabolic Stability: Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018. (Context on cyclopropyl metabolic properties).

  • Bcl-2 Inhibitors: "Apoptosis-inducing agents for the treatment of cancer." US Patent 11,369,599 B2.

  • Reagent Specification: (1-Ethoxycyclopropoxy)trimethylsilane Product Page.

Sources

Application

Application Notes and Protocols for the Preparation of (1-Cyclopropylpyrrolidin-3-yl)methanamine Derivatives

Abstract The (1-Cyclopropylpyrrolidin-3-yl)methanamine scaffold is a privileged structural motif in modern medicinal chemistry, imparting unique physicochemical properties that can enhance metabolic stability, membrane p...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The (1-Cyclopropylpyrrolidin-3-yl)methanamine scaffold is a privileged structural motif in modern medicinal chemistry, imparting unique physicochemical properties that can enhance metabolic stability, membrane permeability, and binding affinity to biological targets.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of this key building block and its subsequent derivatization. We present detailed, field-proven protocols for the critical N-cyclopropylation step via two distinct and robust methodologies: classical reductive amination and modern copper-catalyzed coupling. The rationale behind reagent selection, reaction optimization, and troubleshooting is discussed in depth to ensure reliable and scalable synthesis.

Introduction: The Strategic Value of the N-Cyclopropylpyrrolidine Moiety

The incorporation of small, strained rings into drug candidates is a well-established strategy for modulating pharmacological properties. The cyclopropyl group, in particular, is not merely a passive steric element; its unique electronic character, resembling that of an unsaturated bond, allows it to engage in favorable interactions with protein targets.[2] When appended to the nitrogen of a pyrrolidine ring, it serves as a "metabolic shield," often blocking N-dealkylation pathways that are common routes of drug metabolism. This combination of steric bulk and electronic properties makes the N-cyclopropylpyrrolidine scaffold a valuable component in the design of novel therapeutics, from antiviral agents to central nervous system drugs.[4][5]

The synthesis of these structures, however, requires careful strategic planning. The primary challenges lie in the efficient and selective introduction of the cyclopropyl group onto the pyrrolidine nitrogen without compromising other functional groups. This guide outlines two validated synthetic pathways to achieve this transformation, starting from a common, commercially available precursor.

Retrosynthetic Analysis and Strategic Overview

The general approach to synthesizing derivatives of (1-Cyclopropylpyrrolidin-3-yl)methanamine involves a convergent strategy. The core scaffold is first assembled, followed by the derivatization of the primary aminomethyl group. Our strategy begins with the readily available and stereochemically defined (S)-3-(Aminomethyl)-1-Boc-pyrrolidine, which provides control over chirality and conveniently protects both nitrogen atoms with orthogonal protecting groups.

The key transformation is the N-cyclopropylation of the pyrrolidine ring after selective deprotection of the Boc group. The resulting primary amine is then available for a wide array of derivatization reactions, most commonly amide bond formation, to generate a library of final compounds.

G cluster_0 PART 3: Derivatization cluster_1 PART 2: N-Cyclopropylation cluster_2 PART 1: Deprotection A Final Derivative (e.g., Amide) B (1-Cyclopropylpyrrolidin-3-yl)methanamine (Core Scaffold) A->B Amide Coupling, Sulfonylation, etc. C (S)-Pyrrolidin-3-ylmethanamine B->C Reductive Amination OR Cu-Catalyzed Coupling D (S)-3-(Aminomethyl)-1-Boc-pyrrolidine (Starting Material) C->D Boc Deprotection (e.g., TFA, HCl)

Figure 1: General Synthetic Workflow. A three-part strategy starting from a protected precursor.

Detailed Experimental Protocols

This section provides step-by-step protocols for the synthesis of the target scaffold. All reactions should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Boc Deprotection of the Starting Material

Causality: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group. Strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) are used to cleave the Boc group, liberating the secondary amine of the pyrrolidine ring. Dichloromethane (DCM) is a common solvent as it is relatively inert and effectively solubilizes the starting material. The reaction is typically performed at room temperature and is often complete within a few hours.

Materials:

ReagentM.W.Amount (10 mmol scale)Equivalents
(S)-3-(Aminomethyl)-1-Boc-pyrrolidine200.282.00 g1.0
Dichloromethane (DCM), anhydrous84.9340 mL-
Trifluoroacetic acid (TFA)114.027.7 mL10.0
Saturated aq. Sodium Bicarbonate-~100 mL-
Sodium Sulfate, anhydrous142.04As needed-

Procedure:

  • Dissolve (S)-3-(Aminomethyl)-1-Boc-pyrrolidine (1.0 eq) in anhydrous DCM (20 mL/g) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add trifluoroacetic acid (10.0 eq) dropwise to the stirred solution. Caution: The reaction can be exothermic.

  • Remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Re-dissolve the residue in a minimal amount of DCM and slowly add it to a beaker of vigorously stirred, saturated aqueous sodium bicarbonate solution to neutralize the excess acid and form the free base. Continue stirring until gas evolution ceases.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (S)-pyrrolidin-3-ylmethanamine as an oil. The product is often used in the next step without further purification.

Protocol 2: N-Cyclopropylation Methodologies

Two highly effective methods for the crucial N-cyclopropylation step are presented below. The choice of method may depend on available reagents, substrate scope for other derivatives, and cost considerations.

Causality: This classic reaction proceeds via the formation of an intermediate iminium ion from the condensation of the secondary pyrrolidine amine and cyclopropanecarboxaldehyde.[6] A mild and selective reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃), is then used to reduce the iminium ion to the desired tertiary amine.[7] NaBH(OAc)₃ is preferred over stronger reducing agents like NaBH₄ because it is less likely to reduce the aldehyde starting material and is stable in the slightly acidic conditions that favor iminium formation.[6][8]

Materials:

ReagentM.W.Amount (10 mmol scale)Equivalents
(S)-Pyrrolidin-3-ylmethanamine100.161.00 g1.0
Dichloroethane (DCE), anhydrous98.9650 mL-
Cyclopropanecarboxaldehyde70.090.88 mL1.2
Acetic Acid (glacial)60.050.63 mL1.1
Sodium Triacetoxyborohydride (STAB)211.943.18 g1.5

Procedure:

  • To a solution of (S)-pyrrolidin-3-ylmethanamine (1.0 eq) in anhydrous DCE (50 mL), add cyclopropanecarboxaldehyde (1.2 eq) followed by glacial acetic acid (1.1 eq).

  • Stir the mixture at room temperature for 1 hour to allow for iminium ion formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution may occur.

  • Continue stirring the reaction at room temperature for 12-18 hours. Monitor by LC-MS.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL).

  • Transfer to a separatory funnel and extract with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography (e.g., silica gel, eluting with a gradient of DCM/Methanol with 1% NH₄OH) to yield (S)-(1-Cyclopropylpyrrolidin-3-yl)methanamine.

Causality: This modern approach utilizes a copper-catalyzed Chan-Lam coupling reaction.[9] Cyclopropylboronic acid serves as the cyclopropyl source. The mechanism is believed to involve the formation of a copper(II)-amine complex, which then undergoes transmetalation with the boronic acid. Reductive elimination from the resulting copper intermediate yields the N-cyclopropyl product.[10] The presence of a base (like pyridine or triethylamine) and an oxidant (often atmospheric oxygen) is crucial for the catalytic cycle. This method is advantageous for its mild conditions and tolerance of various functional groups.

Materials:

ReagentM.W.Amount (5 mmol scale)Equivalents
(S)-Pyrrolidin-3-ylmethanamine100.160.50 g1.0
Dichloromethane (DCM), anhydrous84.9325 mL-
Cyclopropylboronic acid85.900.64 g1.5
Copper(II) Acetate (Cu(OAc)₂)181.630.09 g0.1
Pyridine, anhydrous79.100.81 mL2.0
4 Å Molecular Sieves-~2.0 g-

Procedure:

  • Add (S)-pyrrolidin-3-ylmethanamine (1.0 eq), cyclopropylboronic acid (1.5 eq), copper(II) acetate (0.1 eq), and powdered 4 Å molecular sieves to a round-bottom flask.

  • Evacuate and backfill the flask with air (or oxygen from a balloon).

  • Add anhydrous DCM (25 mL) followed by anhydrous pyridine (2.0 eq).

  • Stir the reaction mixture vigorously at room temperature for 24-48 hours. The flask should be open to the air (e.g., via a needle in the septum) to facilitate the oxidative part of the cycle.

  • Monitor the reaction by LC-MS.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the copper salts and molecular sieves. Wash the pad with DCM.

  • Concentrate the filtrate and purify the crude product by flash column chromatography as described in Method A.

Protocol 3: General Procedure for Amide Derivatization

Causality: The primary amine of the (1-Cyclopropylpyrrolidin-3-yl)methanamine scaffold is a potent nucleophile, ideal for forming amide bonds with carboxylic acids. To facilitate this reaction, the carboxylic acid must first be "activated." Coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient for this purpose. HATU reacts with the carboxylic acid to form a highly reactive acyl-O-pyridinium species, which is then readily displaced by the primary amine. A non-nucleophilic base, such as diisopropylethylamine (DIPEA), is added to neutralize the generated acids and maintain an optimal pH for the reaction.

Materials:

ReagentM.W.Amount (1 mmol scale)Equivalents
(S)-(1-Cyclopropylpyrrolidin-3-yl)methanamine140.23140 mg1.0
Carboxylic Acid (R-COOH)--1.1
Dimethylformamide (DMF), anhydrous73.095 mL-
HATU380.23418 mg1.1
Diisopropylethylamine (DIPEA)129.240.52 mL3.0

Procedure:

  • In a vial, dissolve the carboxylic acid (1.1 eq) and HATU (1.1 eq) in anhydrous DMF (3 mL).

  • Add DIPEA (3.0 eq) and stir the mixture at room temperature for 15 minutes to allow for acid activation.

  • In a separate vial, dissolve (S)-(1-Cyclopropylpyrrolidin-3-yl)methanamine (1.0 eq) in anhydrous DMF (2 mL).

  • Add the amine solution to the activated acid solution.

  • Stir the reaction at room temperature for 4-12 hours. Monitor by LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate (50 mL) and wash with saturated aqueous sodium bicarbonate (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography or preparative HPLC to obtain the final amide derivative.

Optimization and Troubleshooting

Effective synthesis requires anticipating and addressing potential issues. The N-cyclopropylation step is often the most challenging and may require optimization.

G start Low Yield in N-Cyclopropylation? q1 Using Reductive Amination? start->q1 a1_yes Incomplete Reaction? q1->a1_yes Yes a1_no Using Cu-Catalysis? q1->a1_no No sol1 Increase STAB (to 2.0 eq). Increase reaction time to 24h. a1_yes->sol1 Yes sol2 Check aldehyde quality. Consider using a different solvent (e.g., THF). a1_yes->sol2 No (Side Products) sol3 Ensure anhydrous conditions. Use freshly opened boronic acid. a1_no->sol3 Incomplete Reaction? sol4 Increase catalyst loading (to 0.15 eq). Ensure reaction is open to air/O2. a1_no->sol4 Slow Reaction?

Figure 2: Decision tree for troubleshooting the N-cyclopropylation reaction.

Troubleshooting Table:

Problem ObservedPossible CauseSuggested Solution
Low yield in Reductive Amination 1. Inefficient iminium formation.2. Degradation of aldehyde.3. Insufficient reducing agent.1. Ensure acetic acid is present.2. Use freshly distilled or high-purity aldehyde.3. Increase STAB to 2.0 eq.
Multiple alkylation products Reaction conditions are too harsh, or stoichiometry is incorrect.Use a 1:1.2 ratio of amine to aldehyde. Avoid excess aldehyde.
Low or no conversion in Cu-catalyzed reaction 1. Catalyst is inactive.2. Boronic acid has degraded.3. Insufficient oxidant (O₂).1. Use high-purity Cu(OAc)₂.2. Use fresh cyclopropylboronic acid.3. Ensure the reaction is open to air.
Difficult purification of final amide product Residual DMF or coupling byproducts (e.g., HOBt, DCU if EDC is used).Perform aqueous workup thoroughly. Consider precipitating the product from a suitable solvent system if crystalline.

Applications in Drug Discovery

The (1-Cyclopropylpyrrolidin-3-yl)methanamine scaffold is featured in numerous patented compounds, highlighting its importance in the pharmaceutical industry.

Derivative Class / Example CompoundTherapeutic Area / TargetReference
Hepatitis C Virus (HCV) NS3 Protease Inhibitors Example: Analogs of Simeprevir, BoceprevirAntiviral[5]
GPR119 Agonists Example: Pyrrolidine-1-carboxamidesMetabolic Disorders (e.g., Type II Diabetes)[11]
Pesticides and Insecticides Example: Triazine derivativesAgrochemical
Antibacterial Agents Example: Analogs of CiprofloxacinAntibacterial (targeting DNA gyrase)

Safety Precautions

  • Solvents: Dichloromethane (DCM) and Dichloroethane (DCE) are suspected carcinogens. Always handle them in a certified chemical fume hood.

  • Reagents: Sodium triacetoxyborohydride (STAB) reacts with water to release flammable gas. Quench reactions carefully. Trifluoroacetic acid (TFA) is highly corrosive and causes severe burns. Copper salts are toxic; avoid inhalation of dust.

  • General: Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

References

  • Boruah, M., et al. (2024). Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds. Molecules. Available at: [Link]

  • Vitale, M., et al. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Molecules. Available at: [Link]

  • Chem-Impex International. (n.d.). Cyclopropylamine. Chem-Impex. Available at: [Link]

  • Lebô, P., et al. (2016). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews. Available at: [Link]

  • Gardarsdottir, H. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. Available at: [Link]

  • Deiters, A., et al. (2018). Synthesis of trans-2-Substituted-Cyclopropylamines from α-Chloroaldehydes. ChemRxiv. Available at: [Link]

  • Sazonovs, A., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. Available at: [Link]

  • Krische, M. J., et al. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. Journal of the American Chemical Society. Available at: [Link]

  • Loeppky, R. N., & Elomari, S. (2000). N-Alkyl-N-cyclopropylanilines as mechanistic probes in the nitrosation of N,N-dialkyl aromatic amines. The Journal of Organic Chemistry. Available at: [Link]

  • Wang, C., et al. (2022). Photogenerated-radical cyclopropylation of in situ generated iminiums mediated by NaI/PPh3: direct access to α-cyclopropyl tertiary alkylamines. Organic Chemistry Frontiers. Available at: [Link]

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities. JOCPR. Available at: [Link]

  • Taillefer, M., et al. (2011). Direct N-cyclopropylation of secondary acyclic amides promoted by copper. Chemical Communications. Available at: [Link]

  • De Kimpe, N., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

  • Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Ataman Kimya. Available at: [Link]

  • De Kimpe, N., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. ResearchGate. Available at: [Link]

  • Google Patents. (n.d.). 3-substituted 5-(pyrrolidine-1-carbonyl) pyrrolidine and its derivatives for use in the treatment of metabolic disorders. Google Patents.
  • Charette, A. B., et al. (2005). N-Cyclopropylation of Indoles and Cyclic Amides with Copper(II) Reagent. Organic Letters. Available at: [Link]

  • Sazonovs, A., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. National Institutes of Health. Available at: [Link]

  • Scientific Laboratory Supplies. (n.d.). (S)-3-(Aminomethyl)-1-Boc-pyrrolidine, 95%. SLS. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

  • Saksena, A. K., et al. (2006). 6,6-dimethyl-3-azabicyclo[3.1.0]hexan-2(S)-carboxamide (SCH 503034), a selective, potent, orally bioavailable hepatitis C virus NS3 protease inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride. ResearchGate. Available at: [Link]

  • Kysil, O., et al. (2022). Synthesis of 3-Borylated Pyrrolidines by 1,3-Dipolar Cycloaddition of Alkenyl Boronates and Azomethine Ylide. Chemistry – A European Journal. Available at: [Link]

  • PubChem. (n.d.). 3-(Aminomethyl)-N-propyl-1-pyrrolidinecarboxamide. PubChem. Available at: [Link]

Sources

Method

Application Notes &amp; Protocols for the Analytical Characterization of (1-Cyclopropylpyrrolidin-3-yl)methanamine

Introduction (1-Cyclopropylpyrrolidin-3-yl)methanamine is a substituted pyrrolidine derivative, a structural motif of significant interest in medicinal chemistry and drug development due to its prevalence in a wide array...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

(1-Cyclopropylpyrrolidin-3-yl)methanamine is a substituted pyrrolidine derivative, a structural motif of significant interest in medicinal chemistry and drug development due to its prevalence in a wide array of pharmacologically active compounds.[1] The molecule's architecture, featuring a tertiary amine within the pyrrolidine ring, a primary amine on a methyl substituent, and a chiral center at the C3 position, presents a unique set of analytical challenges. Accurate and robust characterization is paramount for ensuring identity, purity, safety, and efficacy in research and development settings.

This document provides a comprehensive guide to the essential analytical techniques for the full characterization of (1-Cyclopropylpyrrolidin-3-yl)methanamine. It is designed for researchers, analytical scientists, and quality control professionals, offering not only step-by-step protocols but also the underlying scientific rationale for method selection and parameter optimization. The guide follows a logical workflow from structural confirmation to purity and stereochemical analysis.

Section 1: Structural Elucidation and Confirmation

The foundational step in characterization is the unambiguous confirmation of the molecular structure. A combination of spectroscopic techniques is employed to ensure all structural features are present and correctly connected.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of an organic molecule. A suite of 1D and 2D NMR experiments provides definitive evidence of the carbon skeleton, proton environments, and their connectivity.

Causality Behind Experimental Choices:

  • ¹H NMR: Provides information on the number of different types of protons and their immediate electronic environment. Splitting patterns reveal neighboring protons, confirming the connectivity of the molecule's fragments.

  • ¹³C NMR: Determines the number of non-equivalent carbons and provides insight into their functional group identity (aliphatic, attached to nitrogen, etc.).

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguously assigning signals. COSY correlates protons that are coupled (typically on adjacent carbons). HSQC correlates each proton to the carbon it is directly attached to. HMBC (Heteronuclear Multiple Bond Correlation) reveals longer-range couplings (2-3 bonds) between protons and carbons, which is essential for piecing the molecular puzzle together, for instance, connecting the cyclopropyl group to the pyrrolidine nitrogen.[2]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Assignment Predicted ¹H Shift (ppm) Predicted ¹³C Shift (ppm) Multiplicity (¹H)
-CH₂-NH₂ (methanamine) ~2.7 - 2.9 ~45 - 48 Doublet
Pyrrolidine C3-H ~2.3 - 2.5 ~38 - 42 Multiplet
Pyrrolidine N-CH (C2/C5) ~2.8 - 3.2 ~55 - 60 Multiplet
Pyrrolidine N-CH (C2/C5) ~2.1 - 2.4 ~55 - 60 Multiplet
Pyrrolidine C4-H₂ ~1.6 - 2.0 ~30 - 35 Multiplet
Cyclopropyl N-CH ~1.8 - 2.1 ~35 - 40 Multiplet

| Cyclopropyl CH₂ | ~0.4 - 0.8 | ~5 - 10 | Multiplet |

Note: Predicted shifts are estimates and can vary based on solvent and pH.

Protocol 1: NMR Analysis

  • Sample Preparation: Dissolve 5-10 mg of (1-Cyclopropylpyrrolidin-3-yl)methanamine in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆). The choice of solvent is critical; for a free amine, CDCl₃ is common, while for a salt form, D₂O or DMSO-d₆ is preferable.

  • Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis (qNMR) is required.

  • Data Acquisition: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

    • ¹H NMR: Acquire with a spectral width of ~12 ppm and sufficient scans to achieve a signal-to-noise ratio >100:1 for the analyte signals.[2]

    • ¹³C NMR: Acquire using a proton-decoupled pulse program with a spectral width of ~220 ppm.

    • 2D Spectra: Acquire standard COSY, HSQC, and HMBC experiments using manufacturer-provided parameter sets, optimizing for the expected coupling constants.

  • Data Processing: Process the data using appropriate software. Apply Fourier transform, phase correction, and baseline correction. Integrate ¹H signals and reference the spectra (e.g., TMS at 0.00 ppm).

Mass Spectrometry (MS)

MS provides the molecular weight of the analyte and, through fragmentation analysis, offers further structural confirmation. For a basic compound like this, electrospray ionization (ESI) in positive mode is ideal.

Expected Results:

  • Molecular Ion: The compound has a molecular formula of C₈H₁₆N₂ and a monoisotopic mass of 140.1313. The primary observed ion in ESI+ will be the protonated molecule [M+H]⁺ at m/z 141.1392.

  • Fragmentation: Collision-induced dissociation (CID) of the parent ion (m/z 141) would likely produce characteristic fragments. Key fragmentations include the loss of the aminomethyl group (-CH₂NH₂) or cleavage of the N-cyclopropyl bond.

Protocol 2: LC-MS Analysis for Identity

  • Sample Preparation: Prepare a dilute solution of the analyte (~10 µg/mL) in a suitable solvent like methanol or acetonitrile/water (50:50).

  • Instrumentation: Use an HPLC system coupled to a mass spectrometer (e.g., a Q-TOF or Orbitrap for high-resolution mass accuracy, or a triple quadrupole for standard confirmation).

  • Chromatography (Optional but Recommended): A brief chromatographic separation can remove salts and impurities prior to MS analysis.

    • Column: C18, 50 x 2.1 mm, 3.5 µm.

    • Mobile Phase: A simple gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Formic acid aids in protonation for ESI+.

    • Flow Rate: 0.4 mL/min.

  • Mass Spectrometry Parameters (ESI+):

    • Ion Source: ESI, Positive Mode.

    • Capillary Voltage: 3.5 - 4.5 kV.

    • Source Temperature: 120-150 °C.

    • Scan Range: m/z 50-300.

    • MS/MS: Isolate the parent ion (m/z 141.1) and apply collision energy (e.g., 10-30 eV) to induce fragmentation.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and simple technique to confirm the presence of key functional groups.[3]

Expected Absorptions:

  • N-H Stretch (Primary Amine): Two distinct bands in the region of 3300-3500 cm⁻¹. The presence of two bands is characteristic of a primary amine (-NH₂).

  • C-H Stretch (Aliphatic): Strong bands in the 2850-3000 cm⁻¹ region. A band slightly above 3000 cm⁻¹ may be present due to the C-H bonds of the cyclopropyl ring.

  • N-H Bend (Primary Amine): A moderate to strong band around 1590-1650 cm⁻¹.

  • C-N Stretch: Bands in the fingerprint region (1000-1250 cm⁻¹).

Section 2: Chromatographic Purity and Impurity Profiling

Assessing the purity of the active substance and identifying any potential impurities (e.g., starting materials, by-products) is a critical regulatory and safety requirement.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the primary method for purity determination. However, the basic nature of (1-Cyclopropylpyrrolidin-3-yl)methanamine requires specific considerations to achieve good peak shape and reliable quantification.

Causality Behind Method Development Choices:

  • Peak Tailing: The basic amine functional groups can interact ionically with residual acidic silanols on standard silica-based C18 columns, leading to severe peak tailing.

  • Mitigation Strategies:

    • Low pH Mobile Phase: Using a mobile phase buffered at a low pH (e.g., 2.5-3.5) with formic acid or phosphoric acid ensures the amine is fully protonated. This minimizes interactions with the stationary phase.[4][5]

    • Ion-Pairing Agents: Adding an ion-pairing agent like heptafluorobutyric acid (HFBA) can improve retention and peak shape for highly polar bases.

    • Modern Columns: Employing columns with advanced bonding and end-capping technologies (e.g., C18-AQ, Polar-Embedded phases) provides better peak shape for polar and basic analytes.

  • Detection: The molecule lacks a strong UV chromophore. Therefore, UV detection at low wavelengths (e.g., 200-215 nm) is possible but may lack sensitivity and specificity. Universal detectors like Charged Aerosol Detectors (CAD), Evaporative Light Scattering Detectors (ELSD), or Mass Spectrometry (MS) are far superior choices for quantification.[4]

Protocol 3: RP-HPLC Purity Method with UV Detection

  • Instrumentation: HPLC system with a UV/Vis or PDA detector.

  • Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of ~0.5 mg/mL.

  • Chromatographic Conditions:

ParameterConditionRationale
Column Inertsil ODS-3 C18 (250 x 4.6 mm, 5 µm) or equivalentA robust, general-purpose C18 column.
Mobile Phase A 0.1% Orthophosphoric Acid in Water, pH adjusted to 3.2 with TriethylamineLow pH protonates the amine, and triethylamine acts as a competing base to mask silanols.[5]
Mobile Phase B AcetonitrileCommon organic modifier for reversed-phase.
Gradient 5% B to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions and equilibrate for 5 minutes.To elute any impurities with a wide range of polarities.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temp. 30 °CFor reproducible retention times.
Detection UV at 210 nmLow wavelength for detecting non-chromophoric amines.
Injection Vol. 10 µL
  • Method Validation: The method must be validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, and robustness.[6][7]

Section 3: Chiral Analysis for Enantiomeric Purity

Since the C3 position of the pyrrolidine ring is a stereocenter, determining the enantiomeric purity is mandatory. This is typically achieved by chiral HPLC.

Causality Behind Methodological Approaches: The goal is to differentiate between the two enantiomers. This can be done directly or indirectly.

  • Direct Method (Chiral Stationary Phases - CSPs): The enantiomers are passed through a column containing a chiral selector. The transient diastereomeric complexes formed between each enantiomer and the CSP have different energies, leading to different retention times. Polysaccharide-based columns are very effective for this.[8]

  • Indirect Method (Chiral Derivatization): The enantiomeric mixture is reacted with a pure chiral derivatizing agent to form a pair of diastereomers. Diastereomers have different physical properties and can be separated on a standard (achiral) C18 column. Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide, FDAA) is an excellent choice for primary amines.[9] This method is often very robust and sensitive.

G caption Workflow for indirect chiral separation via derivatization.

Protocol 4: Chiral Purity by Derivatization with Marfey's Reagent

  • Derivatization:

    • In a vial, dissolve ~1 mg of (1-Cyclopropylpyrrolidin-3-yl)methanamine in 200 µL of acetone.

    • Add 400 µL of a 1% (w/v) solution of Marfey's reagent (FDAA) in acetone.

    • Add 80 µL of 1 M sodium bicarbonate.

    • Vortex the mixture and heat at 40 °C for 1 hour.

    • Cool to room temperature and neutralize by adding 40 µL of 2 M HCl.

    • Dilute with the mobile phase to a final volume of 2 mL.

  • Instrumentation: Standard HPLC system with a UV/Vis detector.

  • Chromatographic Conditions:

ParameterConditionRationale
Column Hypersil BDS C18 (250 x 4.6 mm, 5 µm) or equivalentStandard achiral column for separating the formed diastereomers.[9]
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in WaterTFA is an effective ion-pairing agent and acidifier.
Mobile Phase B Acetonitrile
Gradient Isocratic or a shallow gradient, e.g., 30-50% B over 30 minutes.Optimize for baseline resolution (>1.5) of the two diastereomeric peaks.
Flow Rate 1.0 mL/min
Column Temp. 25 °C
Detection UV at 340 nmThe DNP group from Marfey's reagent is a strong chromophore with λmax ≈ 340 nm.
Injection Vol. 20 µL
  • Quantification: The percentage of the undesired enantiomer is calculated based on the relative peak areas of the two diastereomers. The limit of quantitation (LOQ) for the minor enantiomer should be established.[9]

Section 4: Comprehensive Characterization Workflow

A logical workflow ensures that all critical quality attributes of the molecule are assessed systematically. The following diagram illustrates the relationship between the analytical methods described.

// Nodes start [label="Test Sample Received", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; identity [label="Structural Identity\n(NMR, MS, FTIR)", style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; purity [label="Chemical Purity\n(RP-HPLC)", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; chiral [label="Enantiomeric Purity\n(Chiral HPLC)", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; elemental [label="Elemental Composition\n(CHN Analysis)", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; report [label="Certificate of Analysis\n(Full Characterization)", shape=document, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> identity [label="Confirm Structure"]; identity -> purity [label="If Structure Confirmed"]; purity -> chiral [label="Assess Stereochemistry"]; purity -> elemental [label="Confirm Formula"]; chiral -> report [label="Compile Data"]; elemental -> report [label="Compile Data"];

caption [label="Integrated analytical workflow for full characterization.", shape=plaintext, fontcolor="#5F6368"]; } DOT Caption: Integrated analytical workflow for full characterization.

References

  • Agilent Technologies. (2019). Determination of Primary Aromatic Amines by LC/MS/MS. Agilent. Available at: [Link]

  • Podolska, M., et al. (2014). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION – VIOSEPT OINTMENT. Acta Poloniae Pharmaceutica – Drug Research, 71(5), 709-719. Available at: [Link]

  • Kumar, Y. K., et al. (2023). Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC. Global Journal of Pharmacy & Pharmaceutical Sciences, 11(1). Available at: [Link]

  • Tan, T., et al. (2017). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 22(8), 1269. Available at: [Link]

  • Wang, J., et al. (2024). Mechanism and Performance of Melamine-Based Metal-Free Organic Polymers with Modulated Nitrogen Structures for Catalyzing CO2 Cycloaddition. Molecules, 29(3), 738. Available at: [Link]

  • Maciulaitis, R., et al. (2020). Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones. Molecules, 25(20), 4668. Available at: [Link]

  • PubChem. (1-butylpyrrolidin-3-yl)methanamine. National Center for Biotechnology Information. Available at: [Link]

  • Wang, Y., et al. (2017). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. ResearchGate. Available at: [Link]

  • Toyo'oka, T., et al. (1993). Chiral separation of amines by high-performance liquid chromatography after tagging with 4-(N,N-dimethylaminosulphonyl)-7-(2-chloroformylpyrrolidin-1-yl)- 2,1,3-benzoxadiazole. Journal of Chromatography, 648(2), 259-67. Available at: [Link]

  • Al-Ghanim, A. M., et al. (2024). An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. Records of Pharmaceutical and Biomedical Sciences, 8(1), 1-13. Available at: [Link]

  • Dattilo, D., et al. (2006). Wetting Behavior of Porous Silicon Surfaces Functionalized with a Fulleropyrrolidine. Langmuir, 22(26), 11047-11054. Available at: [Link]

  • Bryan Research & Engineering, LLC. Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering. Available at: [Link]

  • Pessel, D., et al. (2018). Liquid chromatography-tandem mass spectrometry method for the analysis of N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine, a biocidal disinfectant, in dairy products. Food Chemistry, 264, 139-145. Available at: [Link]

  • Zhang, H., et al. (2010). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Analytical and Bioanalytical Chemistry, 396(4), 1603-13. Available at: [Link]

  • NIST. Pyrrolidine. NIST Chemistry WebBook. Available at: [Link]

  • Kumar, S. A., et al. (2020). RP-HPLC Single Advance Method with Validation Studies for Imipramine Hydrochloride and its Intermediates. Research Journal of Pharmacy and Technology, 13(10), 4645-4651. Available at: [Link]

  • Roy, K., et al. (2013). Virtual screening and QSAR study of some pyrrolidine derivatives as α-mannosidase inhibitors for binding feature analysis. Bioorganic & Medicinal Chemistry, 21(2), 539-48. Available at: [Link]

  • Acar, Ç., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology, 14. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing (1-Cyclopropylpyrrolidin-3-yl)methanamine Synthesis

Introduction (1-Cyclopropylpyrrolidin-3-yl)methanamine is a valuable saturated heterocyclic building block in medicinal chemistry and drug development programs. The presence of the pyrrolidine ring can enhance aqueous so...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

(1-Cyclopropylpyrrolidin-3-yl)methanamine is a valuable saturated heterocyclic building block in medicinal chemistry and drug development programs. The presence of the pyrrolidine ring can enhance aqueous solubility and binding affinity to biological targets, while the cyclopropyl moiety often imparts metabolic stability and unique conformational constraints.[1] Achieving a high-yield, scalable, and reproducible synthesis is therefore a critical objective for research and development teams.

This technical guide provides a comprehensive resource for scientists encountering challenges in the synthesis of this compound. It is structured as a series of troubleshooting guides and frequently asked questions to directly address common experimental hurdles. The methodologies described herein are based on established chemical principles and field-proven optimization strategies to ensure scientific integrity and successful outcomes.

Section 1: Overview of the Primary Synthetic Route

The most common and robust synthetic approach involves a two-step sequence starting from a commercially available, orthogonally protected pyrrolidine derivative: (S)- or (R)-3-(aminomethyl)-1-Boc-pyrrolidine. The synthesis proceeds via N-cyclopropylation followed by deprotection of the Boc group.

Diagram 1: Primary Synthetic Pathway

G cluster_0 Step 1: N-Cyclopropylation cluster_1 Step 2: Boc Deprotection start Boc-Protected (3-aminomethyl)pyrrolidine reagents1 Cyclopropyl Bromide K2CO3, NaI (cat.) Acetonitrile (ACN) Reflux intermediate Boc-Protected (1-Cyclopropylpyrrolidin-3-yl)methanamine start->intermediate reagents2 Trifluoroacetic Acid (TFA) Dichloromethane (DCM) 0°C to RT product (1-Cyclopropylpyrrolidin-3-yl)methanamine intermediate->product G Problem Low Yield in N-Cyclopropylation Check1 Monitor reaction by TLC/LC-MS. Is starting material (SM) consumed? Problem->Check1 Cause1 Cause: Incomplete Reaction Check1->Cause1 No Cause2 Cause: Byproduct Formation Check1->Cause2 Yes Solution1a Increase Temperature (e.g., Reflux in ACN) Cause1->Solution1a Solution1b Add NaI (cat.) (Finkelstein Reaction) Cause1->Solution1b Solution1c Use Stronger Base (e.g., Cs2CO3) Cause1->Solution1c Solution2 Optimize Stoichiometry (Slight excess of amine) Cause2->Solution2

Sources

Optimization

stability of (1-Cyclopropylpyrrolidin-3-yl)methanamine under acidic conditions

Introduction Welcome to the Technical Support Center. This guide addresses the stability profile of (1-Cyclopropylpyrrolidin-3-yl)methanamine (and its salts), a critical building block in medicinal chemistry, particularl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the Technical Support Center. This guide addresses the stability profile of (1-Cyclopropylpyrrolidin-3-yl)methanamine (and its salts), a critical building block in medicinal chemistry, particularly for quinolone antibiotics and CNS-active agents.

Users frequently contact us regarding the integrity of the cyclopropyl moiety under acidic conditions and the interpretation of analytical data (NMR/HPLC) which often suggests "degradation" that is actually a physical artifact. This guide provides validated protocols to distinguish between real instability and experimental artifacts.

Module 1: Acid Stability Profile

The Core Question: Does the Cyclopropyl Ring Open in Acid?

Short Answer: Generally, No —provided the conditions are non-oxidative.

Technical Explanation: The cyclopropyl group on a nitrogen atom (N-cyclopropyl) is thermodynamically strained (~27.5 kcal/mol). However, it is kinetically stable in mineral acids (HCl, H₂SO₄) at ambient temperatures.

  • Mechanism of Stability: Acidic conditions protonate the pyrrolidine nitrogen (

    
    ). Once protonated, the nitrogen lone pair is no longer available to stabilize the carbocation intermediate required for ring opening. Therefore, the activation energy for ring opening increases significantly.
    
  • The Exception (Oxidative Cleavage): The ring is susceptible to Single Electron Transfer (SET) mechanisms. Presence of radical initiators, transition metals (Fe, Cu), or oxidizing acids (HNO₃) can lead to ring opening.

Stability Matrix
ConditionStability VerdictNotes
1N - 6N HCl (aq) Stable Protonation protects the ring.[1] Safe for hydrolysis steps.
TFA (Neat) Stable Standard deprotection condition (e.g., Boc removal).
Lewis Acids (AlCl₃, BF₃) ⚠️ Risk Strong Lewis acids can coordinate and force ring opening/rearrangement.[1]
Oxidizing Acids (HNO₃) Unstable High risk of oxidative ring cleavage via radical cation intermediates.[1]

Module 2: Salt Formation & Handling Protocol

The most common stability issue reported is hygroscopicity leading to "gooey" solids, not chemical degradation. This molecule contains two basic centers: the secondary pyrrolidine nitrogen and the primary methanamine.

Protocol: Controlled Formation of the Dihydrochloride Salt

Objective: To isolate a non-hygroscopic, stoichiometric crystalline solid.

Reagents:

  • Substrate: (1-Cyclopropylpyrrolidin-3-yl)methanamine (Free Base)

  • Solvent: Anhydrous Ethanol (EtOH) or Isopropanol (IPA)

  • Acid Source: 2.0M HCl in Diethyl Ether (Et₂O) or Dioxane

Step-by-Step Workflow:

  • Dissolution: Dissolve 1.0 eq of free base in minimal anhydrous EtOH (0.5 M concentration).

  • Cooling: Chill solution to 0°C under

    
     atmosphere.
    
  • Acid Addition: Dropwise add 2.2 eq of HCl (in Et₂O/Dioxane). Do not dump acid quickly; local heating can cause impurities.

  • Precipitation:

    • If solid forms: Filter under inert gas.[1]

    • If oil forms: Add anhydrous Et₂O (antisolvent) until turbid. Triturate (scratch glass) to induce crystallization.

  • Drying (Critical): Dry in a vacuum oven at 40°C over

    
     for 12 hours.
    

Caption: Logic flow for the preparation of the dihydrochloride salt, addressing the common "oiling out" issue.

Module 3: Troubleshooting & Analytical Validation

Issue 1: "My NMR shows extra peaks/broadening. Is it degrading?"

Diagnosis: Likely Rotamers , not degradation. Explanation: The N-cyclopropyl group and the 3-substituent on the pyrrolidine ring create steric clash. This restricts the inversion of the nitrogen and the rotation of the C-N bond.

  • Symptom: In

    
     NMR (especially DMSO-
    
    
    
    or
    
    
    ), you may see split peaks or broad "humps" for the ring protons.
  • Validation: Run the NMR at elevated temperature (e.g., 50-60°C). If the peaks coalesce (sharpen and merge), it is a dynamic conformational effect (rotamers), not impurities.

Issue 2: "The solid turned into a liquid overnight."

Diagnosis: Deliquescence . Explanation: The dihydrochloride salt is extremely hygroscopic.[2] It absorbs atmospheric water until it dissolves in it.

  • Fix: Re-dissolve in absolute ethanol, add toluene, and rotary evaporate (azeotropic drying). Store in a desiccator.

Decision Tree: Impurity Analysis

Caption: Analytical workflow to distinguish between conformational isomers (rotamers) and chemical degradation.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use this amine in a reductive amination with NaCNBH₃ and acetic acid? A: Yes. The cyclopropyl ring is stable to acetic acid and borohydride reducing agents. However, ensure the pH does not drop below 3 for extended periods if high temperatures are used, although ambient temp is perfectly safe.

Q2: I see a mass of [M+18] in my LCMS. Did the ring open? A: It is possible but check the source.

  • Scenario A: You used aqueous acid.[3] [M+18] could be hydration of the ring (ring opening to alcohol).

  • Scenario B: You are running a standard LCMS. [M+18] is often just the ammonium adduct

    
    , not a degradation product. Check if the retention time matches the parent.
    

Q3: How do I remove the Boc group from this molecule? A: Standard 4M HCl in Dioxane or TFA/DCM (1:1) is recommended. The N-cyclopropyl group will survive these conditions. Avoid using Lewis acids like


 if possible, as they are harsher on the strained ring.

References

  • Cyclopropylamine Stability: Chemical Reviews, 2021, 121 (1), 80-109. "Selective Carbon–Carbon Bond Cleavage of Cyclopropylamine Derivatives." (Discusses oxidative vs acidic stability).

  • Salt Preparation: US Patent 20100204470A1. "Method for salt preparation." (General protocols for handling hygroscopic amine hydrochlorides).

  • Mechanism of Ring Opening: Journal of the American Chemical Society, 2020, 142 (5), 2640-2652.[4] "Stereoelectronic and Resonance Effects on the Rate of Ring Opening of N-Cyclopropyl-Based Single Electron Transfer Probes."

  • Compound Data: PubChem CID 17389965 (Analogous structure: (1-Methylpyrrolidin-3-yl)methanamine).[1]

Sources

Troubleshooting

Technical Support Center: (1-Cyclopropylpyrrolidin-3-yl)methanamine Synthesis

Ticket ID: #SYN-CPPM-402 Status: Open Subject: Troubleshooting Side-Product Formation & Impurity Profiling[1] Executive Summary & Scope Target Molecule: (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 103360-00-5) Primar...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #SYN-CPPM-402 Status: Open Subject: Troubleshooting Side-Product Formation & Impurity Profiling[1]

Executive Summary & Scope

Target Molecule: (1-Cyclopropylpyrrolidin-3-yl)methanamine (CAS: 103360-00-5) Primary Application: Key intermediate for fluoroquinolone antibiotics (e.g., Gemifloxacin) and DPP-IV inhibitors.[1] Critical Challenge: The cyclopropyl group is electronically unique (high strain energy ~27.5 kcal/mol) and chemically fragile.[1] It behaves similarly to an alkene in the presence of certain transition metals, making it susceptible to ring-opening hydrogenolysis.[1]

This guide addresses the two most prevalent synthetic routes and their specific failure modes:

  • Route A (The "Industrial" Route): Reduction of 1-cyclopropylpyrrolidine-3-carbonitrile.[1]

  • Route B (The "Discovery" Route): Reductive amination of protected 3-(aminomethyl)pyrrolidine.[1]

Diagnostic: Impurity Genealogy Tree

Before adjusting your protocol, identify your impurity profile.[1] The following diagram maps the genealogy of common side products based on reaction conditions.

ImpurityGenealogy Start Precursor (Nitrile or Protected Amine) Target Target Molecule (1-Cyclopropylpyrrolidin-3-yl)methanamine Start->Target Optimized Conditions Imp_B Impurity B: Des-Cyclopropyl (Free Pyrrolidine NH) Start->Imp_B Incomplete Conversion (Stalled Reaction) Imp_C Impurity C: Dimer (Bis-pyrrolidine linkage) Start->Imp_C Reductive Amination (Imine Condensation) Imp_D Impurity D: Over-Alkylated (Bis-cyclopropyl) Start->Imp_D Poor Protection Strategy (Non-selective Alkylation) Imp_A Impurity A: Ring-Opened (N-Propyl/N-Isopropyl) Target->Imp_A H2/Pd or Acidic Stress (Hydrogenolysis)

Figure 1: Impurity genealogy showing the origin of critical side products.[1] Red nodes indicate irreversible chemical failures.[1]

Module 1: The "Ring-Opening" Nightmare (Route A)

Context: You are reducing 1-cyclopropylpyrrolidine-3-carbonitrile to the amine. Symptom: LC-MS shows a major peak at M+2 (relative to target) or NMR shows loss of the characteristic multiplet at


 0.3–0.5 ppm.[1]
The Mechanism of Failure

The cyclopropyl ring possesses significant


-character (Walsh orbitals).[1] Under standard catalytic hydrogenation conditions (e.g., H₂/Pd-C), the metal inserts into the strained C-C bond, leading to hydrogenolysis.[1] This converts the N-cyclopropyl group into an N-propyl or N-isopropyl group.[1]
Troubleshooting Guide
SymptomProbable CauseCorrective Action
M+2 Peak (Propyl analog) Catalytic Hydrogenolysis: You used Pd/C, PtO₂, or Raney Ni under high pressure/temp.[1]Switch to Hydride Donors: Use LiAlH₄ (LAH) or Borane-THF (BH₃[1]·THF). These reagents reduce the nitrile without touching the cyclopropyl ring.[1]
Incomplete Reduction (Imine) Quench Protocol: The intermediate imine was not fully hydrolyzed or reduced.[1]Fieser Workup: Ensure rigorous alkaline hydrolysis of the aluminum complex.
Ring Opening with LAH Lewis Acid Contamination: Presence of AlCl₃ or similar Lewis acids can catalyze ring opening.[1]Reagent Quality: Use fresh LAH pellets. Avoid generating AlH₃ in situ with AlCl₃ unless temperature is strictly controlled (<0°C).[1]
Validated Protocol: Nitrile Reduction (LAH Method)

Ref: Optimized for preservation of N-cyclopropyl moiety.[1]

  • Setup: Flame-dry a 3-neck RBF under Argon.

  • Reagent: Charge LiAlH₄ (2.0 equiv) in dry THF (0.5 M). Cool to 0°C.[1]

  • Addition: Add 1-cyclopropylpyrrolidine-3-carbonitrile (1.0 equiv) in THF dropwise. Crucial: Maintain internal temp <10°C to prevent exotherms that degrade the ring.[1]

  • Reaction: Warm to reflux (66°C) for 2–4 hours. Monitor by TLC (ninhydrin stain).[1]

  • Workup (Fieser Method): Cool to 0°C.

    • Add

      
       mL water (where 
      
      
      
      = grams of LAH).
    • Add

      
       mL 15% NaOH.[1]
      
    • Add

      
       mL water.[1]
      
  • Filtration: Filter the granular white precipitate. The filtrate contains the pure amine.[1]

Module 2: The "Over-Alkylation" Trap (Route B)

Context: Direct N-cyclopropylation of 3-(aminomethyl)pyrrolidine. Symptom: Formation of bis-cyclopropyl species or low yield.[1]

The Mechanism of Failure

Direct alkylation with cyclopropyl halides is kinetically slow and prone to elimination.[1] Therefore, Reductive Amination using [(1-ethoxycyclopropyl)oxy]trimethylsilane (a cyclopropanone equivalent) is the standard.[1] However, if the primary amine (methanamine tail) is not protected, it will compete with the pyrrolidine nitrogen for the cyclopropyl group.[1]

Troubleshooting Guide
SymptomProbable CauseCorrective Action
Bis-cyclopropyl impurity Lack of Orthogonal Protection: Both nitrogens reacted.[1]Protect the Tail: Use tert-butyl (pyrrolidin-3-ylmethyl)carbamate.[1] The Boc group shields the primary amine.[1]
Dimer Formation Imine Condensation: Two pyrrolidine units linked via a methylene bridge.[1]Dilution & Order of Addition: Add the reducing agent (NaBH₃CN) after imine formation is complete, or use high dilution.[1]
Low Conversion Cyclopropanone Instability: The hemiacetal equivalent degraded before reacting.[1]Fresh Reagents: [(1-ethoxycyclopropyl)oxy]trimethylsilane hydrolyzes rapidly.[1] Use a fresh bottle or generate in situ.

Comparison of Synthetic Strategies

Use this table to select the route that matches your available starting materials and risk tolerance.

FeatureRoute A: Nitrile Reduction Route B: Reductive Amination
Starting Material 1-Cyclopropylpyrrolidine-3-carbonitrile3-(Aminomethyl)pyrrolidine (Boc-protected)
Key Reagent LiAlH₄ or BH₃[1]·THF[(1-ethoxycyclopropyl)oxy]trimethylsilane
Primary Impurity N-Propyl derivative (Ring Open)Bis-alkylated / Dimer
Scalability High (Standard Unit Ops)Medium (Reagent Cost/Stability)
Cyclopropyl Risk High (if H₂ used)Low (Ring is formed/added intact)
Recommendation Preferred for Process Chem Preferred for MedChem/Library

FAQ: Technical Deep Dive

Q1: Can I use catalytic hydrogenation (H₂/Pd) if I lower the pressure?

  • Answer: It is risky.[1] The cyclopropyl ring strain (~27 kcal/mol) makes it susceptible to hydrogenolysis even at atmospheric pressure with active catalysts like Pd/C. If you must use hydrogenation (e.g., to remove a Cbz group), switch to poisoned catalysts (e.g., Lindlar catalyst) or less active metals like Rh/C , and strictly control pH (acidic conditions accelerate ring opening).[1]

Q2: I see a peak at M+14 in my mass spec. What is it?

  • Answer: This is likely the Methylated impurity.[1] If you are using reductive amination with MeOH as a solvent and NaBH₄/NaBH₃CN, formaldehyde impurities in the methanol or solvent oxidation can lead to methylation of the reactive amine.[1] Fix: Use anhydrous EtOH or THF.[1]

Q3: How do I remove the "Ring-Opened" impurity?

  • Answer: Separation is difficult.[1] The N-propyl and N-cyclopropyl analogs have very similar pKa and lipophilicity.[1]

    • Prep-HPLC: Possible on C18 columns using a shallow gradient.[1]

    • Chemical Purge:[1] Not feasible.[1]

    • Prevention:[1] This is a "prevention-only" impurity.[1] Once formed, your batch is likely compromised for high-purity applications.[1]

References

  • Cyclopropyl Stability & Hydrogenolysis

    • Topic: Stability of cyclopropane rings during hydrogenation.[1]

    • Source: Rylander, P. N.[1] Catalytic Hydrogenation in Organic Synthesis. Academic Press, 1979.[1] (Standard text on catalyst selection to avoid ring opening).

  • Reductive Amination Protocol

    • Topic: Use of [(1-ethoxycyclopropyl)oxy]trimethylsilane for N-cyclopropylation.[1]

    • Source: Ghorbani-Vaghei, R., et al. "Methodologies for the synthesis of N-cyclopropyl amines."[1] Current Organic Chemistry, 2012.[1]

  • Quinolone Intermediate Synthesis

    • Topic: Synthesis of 1-cyclopropylpyrrolidine-3-methanamine for Gemifloxacin.[1]

    • Source: Hong, C. Y., et al. "Novel fluoroquinolone antibacterial agents containing oxime-substituted (aminomethyl)pyrrolidines: synthesis and antibacterial activity of gemifloxacin."[1] Journal of Medicinal Chemistry, 2000.[1]

  • Nitrile Reduction Methodology

    • Topic: Selective reduction of nitriles in the presence of strained rings.[1]

    • Source: Brown, H. C., & Choi, Y. M.[1] "Selective reductions. 29. The reaction of borane-tetrahydrofuran with nitriles." Journal of the American Chemical Society, 1981.[1] [1]

Sources

Reference Data & Comparative Studies

Validation

The Indispensable Symbiosis: A Guide to Comparing Computational and Experimental Compound Properties

In the landscape of modern chemical research and drug development, the dialogue between in silico prediction and empirical validation is not just beneficial; it is the cornerstone of efficient and insightful science. Com...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern chemical research and drug development, the dialogue between in silico prediction and empirical validation is not just beneficial; it is the cornerstone of efficient and insightful science. Computational methods offer unprecedented speed and the ability to explore vast chemical spaces, while experimental techniques provide the ground truth necessary to validate, refine, and trust these predictions.[1][2] This guide, designed for researchers, scientists, and drug development professionals, delves into the synergistic relationship between computational and experimental approaches for determining the properties of chemical compounds. We will move beyond a simple listing of methods to explore the causality behind methodological choices, the inherent strengths and limitations of each domain, and the integrated workflows that propel modern discovery.

The Modern Drug Discovery Cascade: An Integrated Workflow

The journey from a biological hypothesis to a marketable drug is notoriously long and expensive, with failure rates for candidate molecules exceeding 90%.[3] Computer-Aided Drug Discovery (CADD) has emerged as a revolutionary force, significantly reducing the time and cost associated with the early stages by intelligently prioritizing molecules with a higher probability of success.[3][4] This integrated approach creates a powerful feedback loop: computational models screen vast virtual libraries to identify promising candidates, which are then synthesized and tested experimentally. The experimental data, in turn, is used to refine and improve the predictive power of the computational models for the next round of discovery.[1][5][6]

DrugDiscoveryWorkflow TargetID Target Identification & Validation VirtualScreen Virtual Screening (Docking, QSAR) TargetID->VirtualScreen Protein Structure AssayDev Assay Development & HTS VirtualScreen->AssayDev Prioritized Hits HitToLead In Silico Hit-to-Lead Optimization LeadOp Lead Optimization (Synthesis & Testing) HitToLead->LeadOp ADMET ADMET Prediction Preclinical Preclinical Studies ADMET->Preclinical HitValidation Hit Validation (IC50, SPR, ITC) AssayDev->HitValidation Active Hits HitValidation->HitToLead Validated Hits LeadOp->ADMET

Caption: An integrated workflow demonstrating the iterative cycle between computational and experimental phases in drug discovery.

Part 1: Structural and Conformational Properties

The three-dimensional structure of a molecule is fundamental to its function, governing how it interacts with biological targets.

Computational Approach: Predicting Molecular Geometry

Computational chemistry provides powerful tools to predict the most stable 3D arrangement of atoms (geometry optimization) and to explore different accessible shapes (conformational analysis).[7]

  • Methodologies:

    • Molecular Mechanics (MM): A fast, classical method that uses a force field to calculate the energy of a molecule based on bond lengths, angles, and torsions. It is excellent for exploring the conformational space of large molecules.

    • Quantum Mechanics (QM): More computationally intensive methods, such as Density Functional Theory (DFT), solve approximations of the Schrödinger equation.[8] They provide highly accurate geometries and electronic properties but are generally limited to smaller systems.[8]

  • Causality of Choice: A researcher would choose MM for a rapid conformational search of a flexible drug candidate to identify low-energy shapes. Subsequently, the most promising conformers might be subjected to DFT calculations for a highly accurate final geometry and electronic property analysis.[8]

Experimental Approach: Determining Molecular Structure

Experimental methods provide definitive proof of a compound's structure and solid-state arrangement.

  • Methodologies:

    • X-ray Crystallography: The gold standard for determining the precise 3D atomic coordinates of a molecule in its crystalline state. This technique requires a high-quality single crystal of the compound.[9]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful technique for determining the structure of molecules in solution. Through experiments like COSY, HSQC, and HMBC, chemists can piece together the connectivity of a molecule. Nuclear Overhauser Effect (NOE) experiments can provide information about through-space distances, revealing the molecule's conformation in solution.[10]

Comparison: Structure and Conformation
PropertyComputational (DFT)Experimental (X-ray)Experimental (NMR)
State Gas phase (in vacuum) or with solvent modelsSolid (crystal)Solution
Accuracy High, but model-dependentVery High (ground truth for solid state)High (ground truth for solution state)
Cost Low to moderate (computing resources)High (equipment, crystallization time)Moderate to high (equipment)
Speed Hours to daysDays to weeks (or longer)Hours to days
Insight Idealized minimum energy structure, transition statesPrecise bond lengths/angles, packingConnectivity, solution conformation, dynamics

Synergy in Action: Computationally predicted NMR chemical shifts using DFT can be compared to experimental spectra to resolve structural ambiguities or confirm assignments, providing a powerful validation of the proposed structure.[8]

Part 2: Binding Affinity and Interaction

For drug development, a molecule's binding affinity for its target protein is a critical property.

Computational Approach: Predicting Binding
  • Methodologies:

    • Molecular Docking: A widely used method that predicts the preferred orientation (pose) and scoring of a ligand within a protein's binding site.[9] It is the workhorse of virtual screening, allowing for the rapid evaluation of millions of compounds.[9]

    • Molecular Dynamics (MD) Simulations: This technique simulates the movement of atoms in a protein-ligand complex over time, providing insights into the stability of the binding pose and allowing for the calculation of binding free energies using more advanced (and computationally expensive) methods like Free Energy Perturbation (FEP) or Thermodynamic Integration (TI).

  • Causality of Choice: Docking is used for initial hit discovery due to its speed. MD simulations and FEP are then employed on a small number of high-priority "hits" to obtain a more accurate estimate of their binding affinity and to understand the dynamic nature of the interaction before committing to synthesis.

Experimental Approach: Measuring Binding
  • Methodologies:

    • Isothermal Titration Calorimetry (ITC): Considered the gold standard for measuring binding affinity. ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile (ΔH, ΔS, and Kd).

    • Surface Plasmon Resonance (SPR): A label-free technique that measures the change in refractive index upon a ligand binding to an immobilized target. It provides real-time kinetics, yielding association (kon) and dissociation (koff) rates, from which the dissociation constant (Kd) is calculated.

    • Enzyme-Linked Immunosorbent Assay (ELISA) / Biochemical Assays: These assays measure the functional consequence of binding, such as the inhibition of an enzyme's activity. The result is typically an IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Comparison: Binding Affinity
ParameterComputational (Docking Score)Computational (FEP)Experimental (ITC)Experimental (SPR)
Output Score (approximates affinity)ΔG (Binding Free Energy)Kd, ΔH, ΔSKd, kon, koff
Nature Predictive, relative rankingPredictive, quantitativeDirect measurementDirect measurement
Throughput Very High (10^6+ compounds)Very Low (1-10s of compounds)Low to MediumMedium
Insight Binding pose, key interactionsAccurate affinity, role of water/ionsFull thermodynamic profileBinding kinetics

Self-Validating Protocol: Determining IC50 via a Kinase Activity Assay

This protocol is designed to be self-validating through the inclusion of appropriate controls.

  • Objective: To determine the concentration at which the test compound inhibits 50% of the target kinase activity.

  • Materials: Target kinase, substrate peptide, ATP, test compound (serial dilutions), assay buffer, detection reagent (e.g., ADP-Glo™), 384-well plates, plate reader.

  • Procedure:

    • Compound Plating: Prepare a 10-point, 3-fold serial dilution of the test compound in DMSO. Dispense 50 nL of each dilution into a 384-well assay plate.

    • Control Wells:

      • Negative Control (0% Inhibition): Dispense 50 nL of DMSO only. This represents the maximum enzyme activity.

      • Positive Control (100% Inhibition): Dispense 50 nL of a known potent inhibitor (staurosporine) at a saturating concentration. This represents the background signal.

    • Enzyme Addition: Add 5 µL of the kinase solution in assay buffer to all wells. Allow to incubate for 15 minutes at room temperature.

    • Reaction Initiation: Add 5 µL of the ATP/substrate mixture to all wells to start the reaction.

    • Incubation: Incubate the plate for 60 minutes at room temperature.

    • Detection: Add 10 µL of the ADP-Glo™ detection reagent, which quantifies the amount of ADP produced (a measure of kinase activity). Incubate for 40 minutes.

    • Data Acquisition: Read the luminescence on a compatible plate reader.

  • Data Analysis:

    • Normalize the data using the controls: % Inhibition = 100 * (1 - (Signal_compound - Signal_pos_control) / (Signal_neg_control - Signal_pos_control)).

    • Plot the % Inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Trustworthiness: The inclusion of 0% and 100% inhibition controls on every plate validates the assay's performance and ensures that the calculated IC50 values are reliable within that specific experiment.

Part 3: Physicochemical Properties (Solubility & Lipophilicity)

Properties like solubility and lipophilicity are crucial for a drug's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Computational Approach: In Silico Predictions
  • Methodologies:

    • LogP/LogD Prediction: Lipophilicity is commonly expressed as the logarithm of the partition coefficient (LogP) between octanol and water. Numerous algorithms exist, from atom-based contribution methods (e.g., XLogP3) to property-based methods. These models are trained on large experimental datasets.[11]

    • Solubility (LogS) Prediction: Aqueous solubility is notoriously difficult to predict accurately. Models often use topological polar surface area (TPSA) and LogP as descriptors in quantitative structure-property relationship (QSPR) models.

Experimental Approach: In Vitro Measurements
  • Methodologies:

    • Shake-Flask Method: The traditional method for LogP determination. The compound is dissolved in a mixture of octanol and water, shaken until equilibrium, and the concentration in each phase is measured (often by UV-Vis spectroscopy).

    • High-Performance Liquid Chromatography (HPLC): A higher-throughput method where LogP is estimated based on the retention time of a compound on a reverse-phase column.

    • Kinetic/Thermodynamic Solubility Assays: These assays measure how much compound can dissolve in a buffer. Kinetic solubility measures the concentration at which a compound precipitates from a DMSO stock solution, while thermodynamic solubility measures the true equilibrium solubility of the solid material.

Comparison: Physicochemical Properties
PropertyComputational (e.g., XLogP3)Experimental (Shake-Flask)
Output Calculated LogP valueMeasured LogP value
Nature Predictive, based on structureDirect measurement
Throughput Extremely HighLow
Accuracy Good (typically ±0.5 log units)Gold Standard
Cost NegligibleModerate (reagents, labor)

The Feedback Loop Visualized

The relationship between computational models and experimental data is cyclical and self-improving, especially for properties governed by large datasets like ADME characteristics.

FeedbackLoop Model Computational Model (e.g., QSAR/QSPR) Prediction Make Predictions (LogP, IC50, etc.) Model->Prediction Prioritization Prioritize Compounds for Synthesis Prediction->Prioritization Experiment Experimental Validation (Synthesis & Assay) Prioritization->Experiment NewData Generate New, High-Quality Data Experiment->NewData Refinement Refine Model with New Data NewData->Refinement Refinement->Model Improved Accuracy

Caption: The iterative feedback loop where experimental data is used to validate and refine computational models.

Conclusion: A Unified Approach

Neither computational nor experimental methods alone are sufficient for the complex challenges of modern chemical and pharmaceutical research. Computational approaches provide the breadth and speed to navigate immense chemical possibilities, while experimental results offer the depth and certainty of empirical truth.[12] The true power lies in their intelligent integration. By understanding the strengths, limitations, and underlying principles of both domains, researchers can design more efficient experiments, build more accurate predictive models, and ultimately accelerate the pace of discovery. The future of the field will undoubtedly see an even deeper integration, with AI and machine learning further blurring the lines between prediction and observation, leading to faster, more targeted development of novel compounds.[13]

References

  • Validation of computational results with experimental data | Computational Chemistry Class Notes | Fiveable.
  • Experimental vs. computational system analysis - WIT Press.
  • Combining Experimental Data and Computational Methods for the Non-Computer Specialist - PMC.
  • Computational Methods in Drug Discovery - AZoLifeSciences.
  • Comparison between experimental and computational T g values. The... - ResearchGate.
  • Computational vs. Experimental Research | Grad Student Explains - YouTube.
  • Computational methods in drug discovery - BJOC - Beilstein Journals.
  • Advancements in Molecular Property Prediction: A Survey of Single and Multimodal Approaches - arXiv.
  • Integrated Experimental and Computational Insights into the Systematic Synthesis of Cyclodextrin-based MOF | ACS Omega.
  • Experimental and characterization techniques - Chapter 3.
  • Limitations and Advantages of Computational Method - IM Group Of Researchers.
  • Validation of Computational Models in Biomechanics - PMC - NIH.
  • Computational Methods in Drug Discovery - PMC - NIH.
  • (PDF) Large-Scale Predictions of Compound Potency... - ResearchGate.
  • Characterising new chemical compounds & measuring results - Royal Society Publishing.
  • What are computational methods in drug discovery? - Patsnap Synapse.
  • The Use of Experimental Data in Simulation Model Validation - ResearchGate.
  • Advantages and applications of computational chemistry | PPTX - Slideshare.
  • Statistical Modeling and Analysis of Similar Compound Interaction in Scientific Research.
  • Organic Compound Characterization & Quantification - Center for Applied Isotope Studies.
  • (PDF) Computational Methods in Drug Discovery and Development - ResearchGate.
  • Understanding the Influence of a Water Molecule in the Structure of a Dimer | ACS Omega.
  • (PDF) Experimental techniques for structural characterization - ResearchGate.
  • Validating Computational Models - SCS TECHNICAL REPORT COLLECTION.
  • What are the uses and benefits of computational chemistry? - Quora.
  • Predicting compound activity from phenotypic profiles and chemical structures - PMC - NIH.
  • What is Computational Chemistry? - Michigan Technological University.
  • Read "Assessing the Reliability of Complex Models..." at NAP.edu.
  • ChemViz - Overview of Computational Chemistry.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.